Zinc chloride (ZnCl)

• CAS No.: 18623-80-8
• Molecular Formula: C34H33IN2S2
• Synonyms: Zinc chloride (ZnCl)

Description

Historical Perspectives on Zinc Chloride in Academic Chemistry

The knowledge and application of zinc chloride have a long history in chemistry. Early procedures for preparing zinc chlorides involved the reaction of hydrochloric acid with zinc metal or zinc oxide. nih.gov For instance, an early method for producing anhydrous zinc chloride involved treating a suspension of powdered zinc in diethyl ether with hydrogen chloride, followed by drying. nih.gov

Beyond basic synthesis, zinc chloride found early academic and practical applications. In 1855, Stanislas Sorel investigated an amorphous cement formed from aqueous zinc chloride and zinc oxide. nih.gov Dilute aqueous solutions were also historically recognized for their disinfectant properties, marketed as "Burnett's Disinfecting Fluid" and used as wood preservatives from 1839. nih.gov While its use as a disinfectant was later largely replaced by other agents, these early applications highlight its historical significance. nih.gov

In the realm of organic chemistry, the broader field of organometallic chemistry saw a foundational development in 1848 with Edward Frankland's synthesis of diethylzinc. mims.comwikipedia.org This marked the beginning of academic interest in organozinc compounds. Subsequent work by chemists like Aleksandr Mikhailovich Zaitsev and his students in Russia expanded the use of organozinc reagents in the synthesis of alcohols from acid chlorides and other carbonyl compounds. mims.com A notable historical reaction involving zinc is the Reformatsky reaction, developed by Sergei Nikolaevich Reformatskii, which utilizes α-halocarboxylate esters with zinc to form β-hydroxy esters. mims.comwikipedia.org Zinc chloride itself was documented as a catalyst in specific organic reactions, such as the reaction of thionyl halides with aliphatic alcohols, as reported in the mid-20th century. nih.gov

Furthermore, zinc chloride had historical applications in medicine, particularly as a caustic agent. By the late 1830s, experimentation on ZnCl₂ as a caustic commenced. nih.gov Frederic E. Mohs utilized a zinc-chloride paste in the 1930s for a method of cutaneous surgery, noting its ability to coagulate tissue while preserving cellular architecture for examination. nih.gov

Significance of Zinc Chloride as a Versatile Chemical Entity in Contemporary Research

In contemporary chemical research, zinc chloride remains a highly versatile and widely employed reagent and catalyst. Its significance stems primarily from its character as a Lewis acid, readily accepting electron pairs from Lewis bases to form complexes. nih.govamericanelements.com This Lewis acidity makes it a valuable catalyst in numerous organic transformations. nih.govnih.gov

One significant application is its use as a catalyst or reagent in large-scale industrial organic synthesis, such as the production of benzaldehyde (B42025) through the hydrolysis of benzal chloride, where anhydrous zinc chloride facilitates the reaction. nih.gov

Zinc chloride is also a crucial precursor for the synthesis of various organozinc reagents, which are integral to modern synthetic methodologies. nih.govwikipedia.org The palladium-catalyzed Negishi coupling, a reaction utilizing organozinc compounds and recognized with the Nobel Prize in Chemistry in 2010, relies on organozinc precursors often prepared from ZnCl₂. nih.govwikipedia.org Highly reactive forms of zinc metal, like Rieke zinc, generated by the reduction of zinc dichloride with lithium, are valuable for reactions such as the Reformatsky reaction and the preparation of polythiophenes. nih.govwikipedia.org

Beyond its role in traditional organic synthesis, zinc chloride finds application in more specialized areas:

Catalysis in Coupling Reactions: ZnCl₂ is a component in efficient Lewis acid/base catalytic systems. For instance, research has explored its use in conjunction with phosphonium (B103445) halides for the coupling of carbon dioxide and epoxides to synthesize cyclic carbonates under relatively mild conditions, achieving high conversion rates and turnover frequencies. fishersci.ca

Supported Catalysts: To enhance recyclability and efficiency, zinc chloride is immobilized on support materials like silica (B1680970) gel or multi-walled carbon nanotubes (MWCNTs) to create heterogeneous catalysts. fishersci.fisuchemindustries.co.in These supported catalysts have been investigated for applications such as the ortho C-acylation of phenolic compounds and Diels-Alder reactions, demonstrating effectiveness and selectivity. fishersci.fisuchemindustries.co.in

Material Science: Concentrated aqueous solutions of zinc chloride possess the ability to dissolve certain polymers and biomaterials like starch, silk, and cellulose (B213188). americanelements.comfishersci.fi This property is relevant in material processing and research, including studies on dissolving bacterial cellulose, where the zinc chloride-to-water ratio influences the dissolution capacity. fishersci.fi Furthermore, ZnCl₂ has been explored as a surface modifier for materials like carbonized wood fiber to improve the mechanical, thermal, and electrical properties of composite materials. fishersci.at Studies have shown that optimizing the ZnCl₂ content can lead to enhanced composite performance. fishersci.at

Inorganic Chemistry and Coordination Complexes: Zinc(II) readily forms coordination complexes, and ZnCl₂ serves as a starting material for synthesizing various zinc coordination compounds. Research in this area focuses on the structural and spectroscopic properties of these complexes, where the Zn²⁺ ion is often found in a tetrahedral coordination environment with chloride ions and other ligands. fishersci.com

Physicochemical Characterization: Contemporary research also involves detailed characterization of the physicochemical properties of zinc chloride using advanced analytical techniques such as powder X-ray diffraction (PXRD), differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), ultraviolet-visible (UV-vis) spectroscopy, and Fourier transform-infrared (FT-IR) spectroscopy. wikipedia.orgnih.gov These studies provide valuable data on its crystalline structure, particle size distribution, thermal behavior, and spectroscopic features. wikipedia.orgnih.gov For example, PXRD analysis reveals the crystalline nature and polymorphs of ZnCl₂, while TGA provides insights into its thermal degradation steps. wikipedia.orgnih.gov

The continued investigation into zinc chloride's properties and reactivity underscores its enduring significance as a versatile and essential chemical compound in advanced chemical research across diverse fields.

Physicochemical Properties of Anhydrous Zinc Chloride

Based on available data, some key physicochemical properties of anhydrous zinc chloride are summarized below:

Property	Value	Source
Molecular Formula	ZnCl₂	nih.govservice.gov.uksuchemindustries.co.in
Molar Mass	136.315 g/mol	nih.gov
Appearance	White hygroscopic/deliquescent solid	nih.govnih.gov
Density	2.907 g/cm³	nih.govsuchemindustries.co.in
Melting Point	290 °C (563 K)	nih.govservice.gov.uknih.gov
Boiling Point	732 °C (1005 K)	nih.govservice.gov.uknih.gov
Solubility in Water	High (432 g/100 g at 25 °C)	nih.gov

Note: Solubility is for 25 °C unless otherwise specified.

Research Findings Example: Effect of ZnCl₂ on Carbonized Wood Fiber Composites

Research on ethylene (B1197577) vinyl acetate (B1210297) (EVA) composites containing carbonized wood fiber (CWF) modified with zinc chloride demonstrated the influence of ZnCl₂ content on composite properties. Varying concentrations of ZnCl₂ (2 to 8 wt%) were used for surface modification of CWF. fishersci.at The incorporation of ZnCl₂ was found to enhance the compatibility between the EVA matrix and the CWF filler, potentially through the formation of chemical bridges. fishersci.at This led to improved mechanical, thermal, and electrical properties of the resulting composites compared to those containing unmodified CWF. fishersci.at An optimum ZnCl₂ content of 6 wt% was identified for enhancing the electrical conductivity of the composite. fishersci.at

Structural Elucidation and Polymorphism of Zinc Chloride

Anhydrous Zinc Chloride Polymorphs (α, β, γ, δ)

Anhydrous zinc chloride is known to exist in four crystalline polymorphs: alpha (α), beta (β), gamma (γ), and delta (δ). wikipedia.orgatamanchemicals.com Each of these forms features Zn²⁺ ions tetrahedrally coordinated by four chloride ligands. wikipedia.orgatamanchemicals.com

Crystallographic Characterization and Lattice Parameters

The four anhydrous polymorphs of ZnCl₂ crystallize in different crystal systems and space groups, leading to distinct lattice parameters. The α form is tetragonal with space group I42d. atamanchemicals.com The β form is also tetragonal, crystallizing in the P4₂/nmc space group. atamanchemicals.com The γ polymorph is monoclinic with the P2₁/c space group. atamanchemicals.com The δ form is orthorhombic with the Pna2₁ space group. atamanchemicals.commaterialsproject.org

Here is a summary of the crystallographic data for the anhydrous polymorphs:

Polymorph	Symmetry	Pearson Symbol	Group No.	a (nm)	b (nm)	c (nm)	Z	ρ (g/cm³)
α	Tetragonal	tI12	122	0.5398	0.5398	0.64223	4	3.00
β	Tetragonal	tP6	137	0.3696	0.3696	1.071	2	3.09
γ	Monoclinic	mP36	14	0.654	1.131	1.23328	12	2.98
δ	Orthorhombic	oP12	33	0.6125	0.6443	0.7693	4	2.98

Note: Lattice parameters (a, b, c) are given in nanometers (nm), Z is the number of structure units per unit cell, and ρ is the calculated density. atamanchemicals.com

Coordination Geometry and Bonding Analysis in Solid State

In all four anhydrous polymorphs, the Zn²⁺ ions are tetrahedrally coordinated by four chloride ions, forming ZnCl₄ tetrahedra. wikipedia.orgatamanchemicals.com These tetrahedra are interconnected, typically through corner-sharing, to form extended network structures in the solid state. materialsproject.orgmaterialsproject.org For example, in the orthorhombic δ-ZnCl₂, Zn²⁺ is bonded to four Cl¹⁻ atoms, forming corner-sharing ZnCl₄ tetrahedra. materialsproject.org The Zn-Cl bond lengths in δ-ZnCl₂ are reported to be around 2.27 Å and 2.28 Å. materialsproject.org The Cl¹⁻ ions in this structure are bonded to two equivalent Zn²⁺ atoms in a water-like geometry. materialsproject.org The bonding in anhydrous ZnCl₂ exhibits some covalent characteristics, which contributes to its relatively low melting point compared to other metal dichlorides. wikipedia.orgbyjus.comuni-lj.si

Phase Transitions and Stability Under Varied Conditions (e.g., Pressure, Temperature)

The different polymorphs of anhydrous ZnCl₂ exhibit phase transitions depending on temperature and pressure. The δ-ZnCl₂ form is considered the only pure polymorph, while the others (α, β, and γ) may occur with some water absorption. aip.org The orthorhombic δ form is reported to rapidly change to another polymorph upon exposure to the atmosphere, possibly facilitated by OH⁻ ions from absorbed water. wikipedia.orgatamanchemicals.com

Temperature-induced transitions have been observed. For instance, the β-ZnCl₂ phase transforms to the δ-phase between 200 and 250 °C. nsf.gov The δ-phase is the last crystalline phase observed before melting, which occurs between 300 and 310 °C, or at 318 °C for pure anhydrous δ-ZnCl₂. nsf.gov The melting point can be depressed by the presence of moisture. nsf.gov

Pressure also influences the phase behavior of ZnCl₂. A direct transition into a high-pressure crystalline phase occurs at room temperature in the pressure range of 2.6 to 3.1 GPa. researchgate.net The inverse transition from the high-pressure phase occurs between 1.1 and 0.5 GPa. researchgate.net At approximately 200 °C, these transitions occur in the ranges of 2.1-2.4 GPa and 1.7-1.4 GPa, respectively. researchgate.net A triple point between the low-pressure solid, high-pressure solid, and liquid phases has been determined around 2.3 ± 0.1 GPa and 920 ± 20 °C. researchgate.net

Hydrated Forms of Zinc Chloride

Zinc chloride forms a variety of hydrates with the general formula ZnCl₂·nH₂O, where n can take values such as 1, 1.33, 2.5, 3, and 4.5. wikipedia.org These hydrated forms have distinct structures that depend on the level of hydration.

Structural Characterization of Hydrates (e.g., ZnCl2·nH2O, n=1, 1.33, 2.5, 3, 4.5)

Different hydration levels lead to varied structural arrangements involving Zn²⁺, Cl⁻, and H₂O.

ZnCl₂·1.33H₂O: This hydrate (B1144303) consists of trans-Zn(H₂O)₄Cl₂ centers where the chlorine atoms are connected to repeating ZnCl₄ chains. wikipedia.org

ZnCl₂·2.5H₂O: The structure of the 2.5-hydrate contains two crystallographically distinct Zn²⁺ cations. nih.govresearchgate.net One Zn²⁺ is octahedrally coordinated by five water molecules and one chloride anion. nih.govresearchgate.net The other Zn²⁺ is tetrahedrally coordinated by four chloride anions, one of which is shared with the octahedrally coordinated zinc, forming isolated [Zn₂Cl₄(H₂O)₅] units. nih.govresearchgate.net These units are described as pentaaqua-μ-chlorido-trichloridodizinc. researchgate.net Hydrogen bonds connect the terminal Cl⁻ anions to the octahedral parts of neighboring units. nih.govresearchgate.net

ZnCl₂·3H₂O: The trihydrate, formulated as [Zn(H₂O)₆][ZnCl₄], consists of distinct hexaaquozinc(II) cations, [Zn(H₂O)₆]²⁺, and tetrachlorozincate anions, [ZnCl₄]²⁻. wikipedia.orgnih.govresearchgate.netiucr.org The structure contains three crystallographically different Zn²⁺ cations. nih.govresearchgate.netiucr.org Two are octahedrally coordinated by six water molecules, forming the [Zn(H₂O)₆]²⁺ cations. nih.govresearchgate.netiucr.org The third Zn²⁺ is tetrahedrally coordinated by four chloride anions, forming the [ZnCl₄]²⁻ anion. nih.govresearchgate.netiucr.org These polyhedra are linked by hydrogen bonds. nih.gov The octahedra and tetrahedra are arranged in a CsCl-like arrangement. nih.gov

ZnCl₂·4.5H₂O: The 4.5-hydrate, structurally described as [Zn(H₂O)₆][ZnCl₄]·3H₂O, is composed of isolated octahedral [Zn(H₂O)₆]²⁺ cations and tetrahedral [ZnCl₄]²⁻ units, along with additional lattice water molecules. wikipedia.orgnih.govresearchgate.net Hydrogen bonds between water molecules and the ZnCl₄ tetrahedra contribute to a three-dimensional network. nih.govresearchgate.net

Influence of Hydration Level on Zinc(II) Coordination Sphere

The coordination environment around the Zn(II) ion in zinc chloride hydrates is significantly influenced by the level of hydration and the concentration of the solution. In aqueous solutions, the coordination structure of Zn²⁺ depends strongly on the counterion and concentration. aip.org Due to its d¹⁰ configuration, Zn²⁺ can exhibit flexible coordination geometries, including four, five, and six coordination. aip.org

In dilute aqueous solutions of Zn(NO₃)₂, where cation-anion complexation is absent, the Zn²⁺ ion's inner hydration shell is octahedral, with six tightly bound water molecules, forming [Zn(H₂O)₆]²⁺. aip.org

In ZnCl₂ aqueous solutions, the Zn²⁺ ion can adopt various coordination structures, including species like ZnCl⁺(aq), ZnCl₂(aq), and [ZnCl₄(H₂O)]²⁻. aip.org At high ZnCl₂ concentrations (>5 M), the Zn²⁺ ion primarily exhibits four-fold coordination, forming tetrahedral species like [ZnCl₄]²⁻. aip.org At lower concentrations, the coordination tends towards six-fold, with water molecules coordinating to the Zn²⁺ ion. aip.org

The structures of the solid hydrates reflect this competition for the coordination sphere. In the 2.5-hydrate, both tetrahedral (coordinated by Cl⁻) and octahedral (coordinated by H₂O and Cl⁻) environments are present. nih.govresearchgate.net In the trihydrate and 4.5-hydrate, discrete tetrahedral [ZnCl₄]²⁻ anions and octahedral [Zn(H₂O)₆]²⁺ cations exist as separate entities within the crystal lattice. wikipedia.orgnih.govresearchgate.netiucr.org This demonstrates how increasing water content shifts the coordination preference from chloride-dominated tetrahedral geometries towards water-dominated octahedral geometries around the Zn(II) center.

Theoretical and Computational Studies on Zinc Chloride Structures

Computational methods play a significant role in understanding the structure and dynamics of zinc chloride and its interactions. mdpi.com These methods provide insights into the energetics and mechanisms of ZnCl₂ reactions and help in understanding its behavior as a Lewis acid. tidjma.tntidjma.tn

Density Functional Theory (DFT) for Structure, Electronic Properties, and Intermolecular Interactions

Density Functional Theory (DFT) is a widely used computational method for studying the electronic structure and bonding in ZnCl₂ and its complexes. tidjma.tntidjma.tn DFT calculations can provide insights into structural parameters, electronic properties, and intermolecular interactions. For instance, DFT studies have been used to investigate the structure, infrared spectrum, and intermolecular interactions in ZnCl₂(urea)₂ crystals, which are precursors for deep eutectic solvents. mdpi.com These studies have shown that the Zn-Cl bonds in the ZnCl₂(urea)₂ proto-DES have a partially covalent character, although they are closer to ionic bonds in the crystal compared to the covalent gas phase molecule. mdpi.com

DFT calculations have also been applied to study the structural properties and intermolecular interactions of ZnCl₂-ethanol mixtures. mdpi.com These studies revealed strong binding interactions between ZnCl₂ and ethanol (B145695) molecules, with Cl atoms forming hydrogen bonds and Zn atoms acting as Lewis acids, forming coordination bonds with oxygen atoms of ethanol. mdpi.com The coordination number of Zn atoms in these complexes can be 3, 4, or 6 depending on the molecular ratio. mdpi.com Hirshfeld charge analysis in ZnCl₂-methanol complexes indicated that the Zn←O coordination bond dominates over the O-H···Cl hydrogen bond in transferring charge, resulting in methanol (B129727) becoming positively charged. nih.gov

DFT calculations have also been used to analyze the correlation between the Raman shift and the hydration cluster model of Zn²⁺ in aqueous solutions. acs.org With increasing concentration, the cluster structure of Zn²⁺ in aqueous solution changes from [Zn(H₂O)₆]²⁺ to [ZnCl₂(H₂O)₄]. acs.org

Table 1: Selected Structural Parameters and Charges from DFT Studies

System	Zn-Cl Bond Length (Å)	Zn-O Bond Length (Å)	Cl-Zn-Cl Angle (°)	Zn Mulliken Charge (e)	Notes	Source
Gas phase ZnCl₂	2.071	-	180	-	Optimized gas phase	mdpi.com
δ-ZnCl₂ (crystal)	2.265–2.282	-	-	-	Anhydrous crystalline δ phase	mdpi.com
ZnCl₂(urea)₂ crystal	2.23, 2.25	-	-	-	Proto-DES crystal	mdpi.com
ZnCl₂-EtOH (1:1)	2.15	-	155	-	Optimized complex in gas phase	mdpi.com
ZnCl₂-EtOH (1:5)	2.47	-	128	-	Optimized complex in gas phase	mdpi.com
[Zn(H₂O)₆]²⁺ cluster	-	-	-	-	In dilute aqueous solution	acs.org
[ZnCl₂(H₂O)₄] cluster	-	-	-	-	In more concentrated aqueous solution	acs.org
[ZnCl₂(HL)] complex*	2.2635-2.2824	2.2635-2.2825	-	+0.85 ± 0.03	Zn(II) complex with ligand HL	researchgate.netchemrxiv.org

*HL = 2-acetylpyridinenicotinichydrazone ligand. Note that bond lengths for this complex are dependent on the specific halido ligand (Cl, Br, I) and the DFT method used. researchgate.net The Mulliken charge is for a Zn-chloroquine complex, suggesting charge transfer from ligands. chemrxiv.org

Molecular Dynamics and Simulation of Structural Behavior

Molecular dynamics (MD) simulations are employed to study the structural and dynamical behavior of zinc chloride in various states, including melts and aqueous solutions. Ab initio molecular dynamics (AIMD) simulations have been used to quantify the fraction of edge- and corner-sharing tetrahedra in liquid ZnCl₂ as a function of temperature, providing insights into the fragile-to-strong transition observed in the melt. acs.org These simulations, performed at various temperatures, have helped in understanding the structural units present in the liquid state. acs.org

MD simulations have also been applied to investigate the microstructure and physical properties of aqueous zinc chloride solutions. acs.organl.gov These simulations show that with increasing solution concentration, contact ion pairs of Zn²⁺-Cl⁻ appear, and the diffusion coefficients of Zn²⁺ and Cl⁻ decrease. acs.org The formation of these contact ion pairs is related to the decrease in conductivity at higher concentrations. acs.org The interactions between ions and water molecules, forming hydrated ions or contact ion pairs, are considered the microscopic reason for the increase in viscosity with concentration. acs.org

Classical molecular dynamics simulations, utilizing interatomic potential parameters, have also been used to study the structural and dynamical properties of molten ZnCl₂. researchgate.net These simulations aim to describe the short-range order in the liquid state, including the coordination of Zn²⁺ ions and the Zn-Cl-Zn bond angle. researchgate.net Studies using machine learning potentials trained with DFT data have shown improved accuracy in describing the microstructures and thermophysical evolution with temperature compared to traditional rigid ion models. researchgate.net

Lattice Dynamical Calculations and Phonon Density of States

Lattice dynamical calculations are used to study the vibrational properties of crystalline zinc chloride, including phonon dispersion and phonon density of states. Inelastic neutron scattering experiments combined with lattice dynamical calculations based on interatomic potential models have been conducted to study phonons in polycrystalline α-ZnCl₂. researchgate.netresearchgate.net These studies help in interpreting experimental data and understanding the local dynamics at the atomic level. researchgate.net

Calculations have shown the existence of at least two broad bands in the phonon density of states of α-ZnCl₂, separated by a small band gap. researchgate.net First-principles calculations have also been used to determine the electronic energy spectrum, density of states, and charge distribution of valence electrons in crystalline α-ZnCl₂. researchgate.net The results of these calculations for phonon frequencies are generally consistent with experimental data and molecular dynamics methods. researchgate.net

Prediction of Novel Zinc Chloride Polymorphs

Computational methods, such as quantum chemical calculations, can be used to predict the existence and stability of novel zinc chloride polymorphs. For example, studies on the BeCl₂/ZnCl₂ system have used quantum chemical calculations to confirm that a ZnCl₂ modification crystallizing in the β-BeCl₂ structure (which is the ZnI₂ structure type) would represent a true local minimum. researchgate.netaalto.fi This suggests the potential for the existence of a new, previously uncharacterized polymorph of ZnCl₂. researchgate.netaalto.fi

Advanced Synthetic Methodologies and Preparation of Zinc Chloride Derivatives

Controlled Synthesis of Anhydrous Zinc Chloride Polymorphs

Anhydrous zinc chloride is known to exist in at least four different crystalline forms or polymorphs: α, β, γ, and δ wikipedia.orgbyjus.com. Each polymorph features Zn²⁺ ions tetrahedrally coordinated by four chloride ligands wikipedia.orgbyjus.comchemeurope.com. The specific polymorph obtained can depend on the synthesis conditions. For instance, the orthorhombic form (δ) is noted for its rapid transformation to another polymorph upon exposure to the atmosphere, potentially facilitated by the presence of hydroxide (B78521) ions from absorbed water wikipedia.org.

Traditional methods for preparing anhydrous zinc chloride involve the reaction of zinc metal or zinc oxide with hydrogen chloride gas chemicalbook.comwikipedia.org. A historical procedure involved treating a suspension of powdered zinc in diethyl ether with hydrogen chloride, followed by drying wikipedia.org. Industrially, the reaction of zinc with hydrogen chloride gas is a common method:

Zn(s) + 2 HCl(g) → ZnCl₂(s) + H₂(g) atamankimya.comchemicalbook.comchemeurope.com

Another approach for obtaining anhydrous zinc chloride involves heating 3NH₄Cl·ZnCl₂ in a stream of dry hydrogen chloride sciencemadness.org. Anhydrous zinc chloride can also be prepared by distilling a mixture of anhydrous zinc sulfate (B86663) and sodium or calcium chloride, or by the action of heated zinc vapor and hydrogen on barium chloride sciencemadness.org. Passing dry chlorine into fused zinc or fusing zinc bromide in an atmosphere of chlorine are also methods for anhydrous synthesis sciencemadness.org.

The table below summarizes some of the known polymorphs of anhydrous zinc chloride and their characteristics:

Polymorph	Crystal System	Space Group	Lattice Constants (Å)	Density (g/cm³)	Ref.
α	Tetragonal	P4₂/nmc	a=7.46, c=10.04	2.91	wikipedia.orgmaterialsproject.org
β	Monoclinic	P2₁/c	a=6.54, b=11.31, c=6.19, β=108.2°	2.91	wikipedia.org
γ	Orthorhombic	Pna2₁	a=6.54, b=11.31, c=6.19	2.91	wikipedia.org
δ	Orthorhombic	Pn2₁m	a=3.69, b=6.13, c=11.63	2.91	wikipedia.org

Note: Density values are calculated from structure parameters.

Preparation of Specific Hydrates and Solvates

Zinc chloride forms a variety of hydrates with the general formula ZnCl₂(H₂O)n, where n can be 1, 1.33, 2.5, 3, and 4.5 wikipedia.org. These hydrates can be obtained by the evaporation of aqueous solutions of zinc chloride at different temperatures wikipedia.org. The temperature of evaporation dictates the specific hydrate (B1144303) formed; for example, evaporation at room temperature yields the 1.33-hydrate, while lower temperatures favor higher hydrates wikipedia.org.

The structural characteristics of some of these hydrates have been investigated:

The 1.33-hydrate (previously considered the hemitrihydrate) consists of trans-Zn(H₂O)₄Cl₂ centers linked by chlorine atoms into repeating ZnCl₄ chains wikipedia.org.

The 2.5-hydrate contains Zn²⁺ in both tetrahedral coordination with Cl⁻ and octahedral coordination with five water molecules and one bridging Cl⁻ shared with a [ZnCl₄]²⁻ unit nih.goviucr.org.

The trihydrate, [Zn(H₂O)₆][ZnCl₄], is composed of distinct hexaaquozinc(II) cations and tetrachlorozincate anions wikipedia.orgnih.goviucr.org.

The 4.5-hydrate, [Zn(H₂O)₆][ZnCl₄]·3H₂O, also features distinct hexaaquozinc(II) cations and tetrachlorozincate anions, along with additional lattice water molecules wikipedia.orgnih.goviucr.org.

These hydrates can be prepared by treating zinc metal, zinc carbonate, zinc oxide, or zinc sulfide (B99878) with hydrochloric acid in aqueous solution chemicalbook.comwikipedia.org. For instance, the reaction of zinc sulfide with hydrochloric acid in the presence of water yields hydrated zinc chloride:

ZnS(s) + 2 HCl(aq) + 4 H₂O → ZnCl₂(H₂O)₄ + H₂S(g) wikipedia.org

Zinc chloride also forms solvates with various Lewis bases. For example, it forms 1:2 adducts with weak Lewis bases such as tetrahydrofuran (B95107) (THF), yielding ZnCl₂(thf)₂ wikipedia.org. This complex is soluble in ethers and is utilized in the synthesis of organozinc compounds wikipedia.org. Another example is the 1:2 complex with hydroxylamine, ZnCl₂(NH₂OH)₂, known as Crismer's salt wikipedia.org.

Purification Techniques for Research-Grade Zinc Chloride

Commercial samples of zinc chloride often contain impurities, primarily water and hydrolysis products atamankimya.comchemicalbook.comwikipedia.org. Achieving high purity is essential for research and specific industrial applications. Several purification techniques are employed for both hydrated and anhydrous forms.

For laboratory samples, recrystallization from hot dioxane is a common purification method atamankimya.comchemicalbook.comwikipedia.org. This process involves dissolving the impure zinc chloride in hot dioxane, filtering the hot solution to remove insoluble impurities, and then cooling the filtrate to precipitate the purified zinc chloride chemeurope.com.

Anhydrous zinc chloride can be purified by sublimation in a stream of hydrogen chloride gas, followed by heating the sublimate to 400 °C in a stream of dry nitrogen gas atamankimya.comchemicalbook.comwikipedia.orgennoreindiachemicals.com. This method leverages the volatility of anhydrous zinc chloride at elevated temperatures.

Another simple method for purifying zinc chloride involves treating it with thionyl chloride (SOCl₂) atamankimya.comchemicalbook.comwikipedia.orgennoreindiachemicals.com. This reaction effectively removes water and other oxygen-containing impurities.

For the preparation of high-purity anhydrous zinc chloride, a method involving the reaction of liquid zinc with liquid silicon tetrachloride, followed by reaction with hydrochloric acid and subsequent evaporation and sublimation under an inert atmosphere, has been described google.com. Another method for preparing high-purity guaranteed reagent zinc chloride involves reacting zinc oxide with hydrochloric acid, saturating the solution with chlorine, filtering, acidifying with hydrochloric acid, and then evaporating and heating to obtain the purified product google.com.

Novel Synthetic Routes for Zinc Chloride-Based Precursors and Complexes

Zinc chloride serves as a versatile precursor for the synthesis of a wide range of zinc-based compounds and complexes. Its Lewis acidity facilitates reactions with various ligands.

Novel synthetic routes often focus on creating specific coordination complexes or utilizing zinc chloride in the formation of advanced materials. For instance, zinc chloride is used as a starting material for synthesizing basic zinc chloride compounds like simonkolleite (Zn₅(OH)₈Cl₂·H₂O) and zinc hydroxide chloride atamankimya.compatsnap.com. These syntheses typically involve precipitation, calcination, and thermal decomposition of zinc chloride solutions with alkaline reagents patsnap.com.

Zinc chloride is also employed in the synthesis of coordination complexes with various organic ligands. Examples include complexes formed with ammonia, such as ZnCl₂(NH₃)₂ and [Zn(NH₃)₄]Cl₂·H₂O wikipedia.org. In aqueous solutions with ammonia, [Zn(NH₃)₄]²⁺ is the predominant species at higher NH₃:Zn ratios wikipedia.org.

More complex zinc chloride-based precursors and complexes are being synthesized for specific applications. For example, tris(carbene) zinc chloride complexes have been synthesized and investigated for their reactivity researchgate.net. One such complex, PhB(tBuIm)₃ZnCl, can be formed by deprotonation of [PhB(tBuIm)₃][OTf]₂ followed by the addition of ZnCl₂ researchgate.net. These complexes can undergo further reactions, such as salt metathesis with organolithium reagents to yield highly carbon-rich zinc coordination complexes .

Another area of research involves the synthesis of thiourea (B124793) zinc(II) complexes using zinc chloride as a precursor for the preparation of ZnS nanoparticles sajs.co.za. These complexes can be thermolysed to produce organically-capped ZnS nanoparticles sajs.co.za.

Mechanochemical synthesis, a solid-state reaction method, has also been explored for preparing zinc complexes using zinc chloride as a precursor. For example, triazole-bridged zinc dinuclear complexes, such as [Zn₂(DAT)₂Cl₄], have been synthesized by grinding 3,5-diamino-1,2,4-triazole (DAT) with ZnCl₂ researchgate.net. This method can lead to the selective formation of complexes that differ from those obtained via conventional solution-based routes researchgate.net.

Zinc chloride can also react with specific ligands to form macromolecular or binuclear complexes. For instance, the reaction of zinc chloride with 4-methyl-2,6-bis(pyrazol-1-ylmethyl)phenol (HL) can yield a macromolecular complex, [{Zn(HL)Cl₂}n], or binuclear complexes like [Zn₂L₂Cl₂] and [Zn₂(µ-OH)LCl₂] under different conditions rsc.org.

These examples highlight the ongoing research into novel synthetic routes utilizing zinc chloride to create a diverse array of inorganic and coordination compounds with tailored structures and properties.

Zinc Chloride in Catalytic Organic and Inorganic Transformations

Lewis Acidity and Catalytic Mechanisms of Zinc Chloride

Zinc(II) acts as a Lewis acid by accepting electron pairs, which is crucial for activating substrates and facilitating the formation of intermediates in catalytic processes. libretexts.orgwikipedia.org

Role of Zinc(II) as an Electron Acceptor in Intermediate Formation

The Zn²⁺ ion, being a d¹⁰ ion, is not typically involved in redox reactions but functions effectively as a Lewis acid in biological and chemical systems. libretexts.org In catalytic mechanisms, the Lewis acidity of ZnCl₂ allows it to coordinate with lone pair-bearing electronegative atoms in substrates, such as oxygen, nitrogen, sulfur, and halogens. wikipedia.org This coordination polarizes electron density away from the reactive site of the substrate, making it more susceptible to nucleophilic attack or facilitating bond cleavage. wikipedia.org For instance, in the hydration of carbon dioxide catalyzed by carbonic anhydrase, a zinc-dependent enzyme, the zinc ion activates the carbon dioxide by coordinating to an oxygen atom, increasing the polarity of the carbon-oxygen bonds and making the carbon atom more electrophilic for attack by water or hydroxide (B78521). libretexts.org Similarly, in zinc(II)-dependent proteolysis, a zinc(II)-coordinated hydroxide anion acts as a nucleophile, attacking the carbonyl carbon of the scissile peptide bond, leading to the formation of a tetrahedral intermediate. nih.govacs.org

Mechanistic Investigations via Quantum Chemical Calculations and Spectroscopic Techniques

Quantum chemical calculations, particularly Density Functional Theory (DFT), and spectroscopic techniques such as Infrared (IR) and Raman spectroscopy, are powerful tools for elucidating the mechanisms of reactions catalyzed by zinc chloride. mdpi.comresearchgate.netacs.org These methods provide insights into the structural properties, intermolecular interactions, and energy profiles of reactants, intermediates, and transition states. mdpi.com

For example, DFT calculations have been used to investigate the mechanism of zinc(II)-catalyzed oxidation of alcohols, revealing preferred pathways and the role of intermediate species. rsc.org Spectroscopic studies, such as ATR-FTIR spectroscopy, combined with quantum chemical calculations, have been employed to understand the interactions and complex formation between ZnCl₂ and solvents like ethanol (B145695), showing how the coordination environment around zinc changes with varying solvent concentrations and how this affects bond characteristics within the complex. mdpi.com These investigations help to rationalize experimental observations and provide a detailed understanding of how zinc chloride functions at a molecular level in catalytic cycles. mdpi.com

Applications in Carbon-Carbon Bond Forming Reactions

Zinc chloride is widely used as a catalyst in various carbon-carbon bond forming reactions, which are fundamental in organic synthesis. fishersci.ientu.edu.sgresearchgate.net

Friedel-Crafts Alkylation and Acylation Mechanisms

Zinc chloride is a known Lewis acid catalyst for Friedel-Crafts reactions, including alkylation and acylation. wikipedia.orgfishersci.iemasterorganicchemistry.comtamu.edu In Friedel-Crafts alkylation, a Lewis acid like ZnCl₂ activates an alkyl halide, generating a carbocation or a polarized species that acts as an electrophile, which then attacks an aromatic ring to form a new carbon-carbon bond. masterorganicchemistry.com

In Friedel-Crafts acylation, zinc chloride can also catalyze the reaction between an acyl halide or anhydride (B1165640) and an aromatic ring. tamu.eduwikipedia.orglscollege.ac.inunacademy.com While stronger Lewis acids like AlCl₃ are often used stoichiometrically in acylation due to complex formation with the product ketone, milder Lewis acids such as Zn(II) salts can be used catalytically, especially with activated aromatic rings. wikipedia.orglscollege.ac.inunacademy.com The mechanism involves the Lewis acid coordinating to the carbonyl oxygen of the acylating agent, increasing the electrophilicity of the carbonyl carbon and facilitating the formation of an acylium ion or a polarized complex, which subsequently reacts with the aromatic ring. masterorganicchemistry.comwikipedia.orgunacademy.com

Grignard Addition Reactions Catalyzed by Zinc Chloride

Zinc chloride can catalyze Grignard addition reactions, particularly the addition of Grignard reagents to nitriles and ketones. nih.govrsc.orgresearchgate.netacs.orgorganic-chemistry.org While Grignard reagents themselves are nucleophilic and can react with carbonyl compounds, the reaction with less reactive substrates like aromatic nitriles can be slow. nih.govrsc.org The addition of ZnCl₂ can improve these reactions. nih.govrsc.org In some cases, reactive zinc(II)ates are generated in situ from Grignard reagents and ZnCl₂, which facilitate the addition to aromatic nitriles, yielding ketones after hydrolysis. nih.govrsc.orgresearchgate.net

For the addition of Grignard reagents to ketones, a catalytic system involving ZnCl₂, Me₃SiCH₂MgCl, and LiCl has been developed to enhance efficiency and minimize side reactions like reduction and enolization. acs.orgorganic-chemistry.org This system is believed to involve the formation of active zinc(II) ate complexes that act as both alkylating agents and activators of the carbonyl compounds. organic-chemistry.org

Zinc Chloride in Heteroatom Chemistry

Zinc chloride plays a significant role in reactions involving heteroatoms, particularly oxygen and nitrogen, by facilitating bond cleavage and formation.

Zinc chloride is utilized as a catalyst for the dehydration of alcohols to yield alkenes. This reaction typically occurs under acidic conditions, with zinc chloride serving as a Lewis acid to facilitate the removal of a water molecule from the alcohol. allrounder.airutgers.edulibretexts.orglibretexts.org The mechanism generally involves the protonation of the alcohol's hydroxyl group or coordination with the Lewis acidic zinc center, creating a better leaving group. rutgers.edulibretexts.orglibretexts.org Subsequent elimination of water leads to the formation of a carbocation intermediate, followed by the loss of a proton to form the alkene. allrounder.airutgers.edulibretexts.orglibretexts.org The ease of dehydration of alcohols follows the order tertiary > secondary > primary, consistent with the stability of the carbocation intermediate. rutgers.edulibretexts.orglibretexts.org Anhydrous zinc chloride can be used for this transformation. libretexts.orglibretexts.org

The Beckmann rearrangement, which involves the transformation of oximes into amides, can be catalyzed or co-catalyzed by zinc chloride. wikipedia.orglscollege.ac.invedantu.comunacademy.com This rearrangement is often acid-catalyzed, and zinc chloride, acting as a Lewis acid, can activate the oxime. wikipedia.orglscollege.ac.invedantu.com The mechanism typically involves the protonation of the oxime hydroxyl group, followed by the migration of the group anti-periplanar to the leaving group (water) to the nitrogen atom, and subsequent tautomerization to form the amide. vedantu.comunacademy.com Zinc chloride, in conjunction with cyanuric chloride, has been reported as a co-catalyst for the Beckmann rearrangement of cyclododecanone (B146445) to the corresponding lactam, a precursor for Nylon 12. wikipedia.orglscollege.ac.invedantu.comunacademy.com

Zinc chloride can catalyze the nitration of aromatic compounds, influencing the regioselectivity of the reaction. In a system employing tetrachlorosilane (B154696) and sodium nitrate, zinc chloride has been shown to catalyze the regioselective mononitration of aromatic hydrocarbons, often with high para-selectivity. allresearchjournal.comscirp.orgresearchgate.net This method offers a milder alternative to traditional nitration methods which often involve strong and corrosive acids. allresearchjournal.comscirp.org The proposed mechanism involves the activation of a nitrating species through coordination with zinc chloride. scirp.org

Zinc chloride is effective as a catalyst in the synthesis of carbamates. union.edunih.govacs.orggoogle.com Carbamates, important compounds in pharmaceuticals, agrochemicals, and materials science, can be synthesized by reacting carbamoyl (B1232498) chlorides with alcohols in the presence of zinc chloride. nih.govacs.org This method allows for the formation of carbamates from both aromatic and aliphatic alcohols. nih.govacs.org Zinc chloride has demonstrated better yields compared to other zinc catalysts like zinc dust and zinc acetate (B1210297) in some carbamate (B1207046) synthesis protocols. acs.org The proposed mechanism often involves the activation of the carbamoyl chloride by the Lewis acidic zinc chloride. union.edu

Regioselective Nitration of Aromatic Systems

Polymerization Catalysis with Zinc Chloride

Zinc chloride also serves as a catalyst in various polymerization reactions, particularly in ring-opening polymerization.

Zinc chloride and zinc complexes have been investigated as catalysts for the ring-opening polymerization (ROP) of cyclic monomers such as lactones and epoxides. nih.govsioc-journal.cnsioc-journal.cnnih.govresearchgate.netnih.govmdpi.com For lactones like ε-caprolactone, zinc-based catalysts can initiate ROP through a coordination-insertion mechanism. nih.govnih.gov This mechanism involves the coordination of the lactone monomer to the zinc center, making the carbonyl group more susceptible to nucleophilic attack, followed by insertion of the monomer into a growing polymer chain. nih.gov Studies have characterized the interaction between zinc chloride and ε-caprolactone, suggesting the formation of a complex that facilitates polymerization.

Role in Double Metal Cyanide Catalysts for Polymerization

Zinc chloride plays a significant role in the synthesis and activity of double metal cyanide (DMC) catalysts, which are widely used for the ring-opening polymerization (ROP) of epoxides, particularly for the production of polyether polyols. acs.orgrsc.orgrecercat.catnih.gov DMC catalysts are typically synthesized by reacting an aqueous solution of a metal salt, such as zinc chloride, with a metal cyanide potassium salt, like potassium hexacyanocobaltate. acs.orgnih.gov The resulting compound often has a formula that includes Zn₃[Co(CN)₆]₂ and incorporated ZnCl₂. acs.org

The presence of excess ZnCl₂ during the preparation of DMC catalysts is considered necessary for achieving high catalytic activity in the ROP of propylene (B89431) oxide. capes.gov.br While complexing agents are often added to enhance catalytic activity and promote the formation of an amorphous structure, free ZnCl₂ itself has been reported as not being active in some contexts, suggesting its incorporation into the DMC lattice is key. acs.orgrecercat.catcapes.gov.br Within the active catalyst, ZnCl₂ is suggested to be incorporated into the lattice, potentially forming CN-Zn-Cl terminations that act as dormant active sites. recercat.cat Monomers like propylene oxide are activated by binding to Zn²⁺ sites within the catalyst structure, which enhances their polymerization. acs.org

Mechanistic Aspects of Ziegler-Natta Type Catalysis in the Presence of Zinc Chloride

Ziegler-Natta catalysts are known for their ability to polymerize α-olefins with high linearity and stereoselectivity. byjus.comlibretexts.orgwikipedia.org While traditional Ziegler-Natta catalysts are primarily based on transition metal halides (like titanium, zirconium, or hafnium compounds) and organoaluminum cocatalysts, the role and mechanistic aspects of zinc chloride in such systems or related coordination polymerization contexts are explored in specific applications. byjus.comlibretexts.orgwikipedia.org

Ziegler-Natta catalysis generally involves coordination polymerization, where complexes are formed between a transition metal and the π electrons of a monomer. byjus.com Polymerization occurs through the insertion of monomers at the transition metal ions attached to the growing polymer chain. byjus.com The incoming monomers coordinate at vacant orbital sites, and the C=C bond is inserted into the metal-carbon bond at the active center. byjus.com While the core mechanism often revolves around transition metals like titanium, the involvement of zinc chloride in Ziegler-Natta type catalysis or as a component influencing such mechanisms would relate to its Lewis acidic nature and potential to interact with monomers or other catalyst components, affecting coordination and insertion steps. fishersci.iebyjus.com Some literature mentions the use of combinations of metal halides, including ZnBr₃ (though not specifically ZnCl₂ in this context), with organometallic compounds for stereospecific polymerization, highlighting the broader class of catalysts where zinc halides can play a role. slideshare.net

Biomass Conversion Catalysis by Zinc Chloride

Zinc chloride demonstrates catalytic activity in the conversion of biomass, particularly in the degradation and transformation of carbohydrates and lignocellulosic materials into valuable chemicals. researchgate.netrsc.orgrsc.orgmdpi.com Its Lewis acidity allows it to interact with oxygen-containing functional groups in biomass components, facilitating reactions such as dehydration and hydrolysis. researchgate.netrsc.orgresearchgate.net

Catalytic Pyrolysis of Xylose and Hemicelluloses for Furfural (B47365) Production

Zinc chloride is a promising catalyst for the selective production of furfural from the pyrolysis of xylan-based biomass, including xylose and hemicelluloses. researchgate.netmdpi.comacs.orgresearchgate.net During the catalytic pyrolysis of xylose, ZnCl₂ influences the reaction pathways by binding to oxygen atoms in xylose, which can decrease the activation free energies of pyrolysis reactions. researchgate.net This interaction promotes reactions like ring-opening and 1,2-dehydration, while potentially hindering others like ring-contraction. researchgate.net The selective influence of ZnCl₂ on different reaction steps alters the competitiveness of various pathways, leading to the favored production of furfural, often through acyclic d-xylose (B76711) decomposition channels. researchgate.net

Studies have shown that ZnCl₂ can enhance the production of furfural from hemicellulose. researchgate.net For instance, the addition of ZnCl₂ during the pyrolysis of corncob has been reported to increase furfural production. acs.orgresearchgate.net

While specific yields can vary depending on the biomass source and reaction conditions, research highlights the effectiveness of ZnCl₂ in promoting furfural formation during biomass pyrolysis. mdpi.comacs.org

Promotion of Glycosidic Bond Hydrolysis in Polysaccharides

Zinc chloride can promote the hydrolysis of glycosidic bonds in polysaccharides, which is a crucial step in the degradation of biomass components like cellulose (B213188) and hemicellulose. researchgate.netlibretexts.orgnih.gov In cellulose, metal cations acting as Lewis acids can coordinate with the glycosidic oxygen atoms, facilitating the cleavage of the glycosidic linkage. researchgate.net Zn²⁺ ions from an aqueous ZnCl₂ solution can selectively coordinate with C-O-C bonds, such as those found in the glycosidic linkages of polysaccharides and the ether linkages in lignin, making them easier to cleave under relatively mild conditions. researchgate.netrsc.orgresearchgate.net

This catalytic activity is relevant in the context of biomass pretreatment and conversion processes. For example, the acidic condition created by a zinc chloride solution can promote the hydrolysis of hemicellulose. researchgate.net In the synthesis of acetate cellulose laurate ester, the reaction between ZnCl₂ and sodium acetate can lead to the formation of an acetyl group that reacts with cellulose hydroxyl groups, which is linked to the cleavage of 1,4 glycosidic bonds. scifiniti.com Furthermore, in deep eutectic solvents, metal chlorides like ZnCl₂ can contribute to the acidic environment needed to break down sugar-1,4 glycosidic bonds in xylan. nih.gov

Supported and Nanocomposite Zinc Chloride Catalysts

To improve their handling, recyclability, and catalytic performance, homogeneous catalysts like zinc chloride are often heterogenized by supporting them on solid materials. acs.orgnih.gov Supported zinc chloride catalysts and nanocomposites leverage the properties of both ZnCl₂ as a Lewis acid and the support material, such as high surface area and stability. scispace.commdpi.comtandfonline.comderpharmachemica.com

Heterogenization Strategies and Surface Chemistry of Supported Catalysts (e.g., SiO₂-ZnCl₂, ZnCl₂@MWCNTs)

Heterogenization strategies for zinc chloride involve depositing or anchoring ZnCl₂ onto a solid support material. This can be achieved through various methods, including impregnation. capes.gov.brscispace.comscholarsresearchlibrary.com The choice of support material is critical and can include silica (B1680970) (SiO₂) or multi-walled carbon nanotubes (MWCNTs), among others. scispace.comtandfonline.comfrontiersin.org

For SiO₂-supported ZnCl₂ catalysts (SiO₂-ZnCl₂), preparation can involve refluxing ZnCl₂ with activated silica gel in a solvent like toluene. scispace.comscholarsresearchlibrary.com At elevated temperatures, some of the ZnCl₂ may react with the surface hydroxyl groups of the silica, potentially creating chemically bonded, highly acidic species. scispace.com The resulting material is typically a free-flowing powder that can be separated by filtration and dried. scispace.comscholarsresearchlibrary.com The surface chemistry involves the interaction between ZnCl₂ and the silanol (B1196071) (Si-OH) groups on the silica surface. scispace.comsamipubco.com This interaction can influence the nature and accessibility of the Lewis acidic sites. samipubco.com The surface area of the silica support plays a role in the effectiveness of the supported catalyst, as a higher surface area can accommodate more active sites. mdpi.comderpharmachemica.com

Performance Enhancement and Reusability in Heterogeneous Catalysis

The effectiveness and reusability of zinc chloride in heterogeneous catalysis are often significantly improved by supporting it on various solid materials. This approach helps to overcome some of the limitations of homogeneous ZnCl₂, such as difficulty in separation and potential deactivation. tandfonline.comtandfonline.com

Performance Enhancement:

Supporting ZnCl₂ on materials like silica, activated carbon, zeolites, and metal oxides can enhance its catalytic performance in several ways:

Increased Surface Area: High surface area supports, such as multi-walled carbon nanotubes (MWCNTs) and mesoporous silica (MCM-41), provide a larger number of accessible active sites, leading to improved catalytic activity. tandfonline.comtandfonline.compku.edu.cn For instance, ZnCl₂ supported on MWCNTs showed a surface area of 262 m²/g, significantly higher than crude MWCNTs (around 36 m²/g), contributing to enhanced activity in ortho C-acylation of phenolic compounds. tandfonline.com Similarly, ZnCl₂/MCM-41 catalysts prepared by microwave heating showed higher activity in the Diels-Alder reaction compared to those prepared by conventional heating, attributed to the dispersion of ZnCl₂ on the high surface area support. pku.edu.cn

Modified Acidity: The support material can influence the acidity of the supported ZnCl₂, leading to improved catalytic performance and selectivity. For example, supporting ZnCl₂ on acid-treated clay minerals like montmorillonite (B579905) increased the total number of acid sites, resulting in higher catalytic activity in the benzylation of benzene. researchgate.net Zinc-modified zeolites and alumina (B75360) have also shown altered acidity profiles, impacting their catalytic performance in reactions like methyl chloride synthesis. researchgate.net

Improved Dispersion and Stability: Supporting ZnCl₂ can prevent its aggregation and deactivation, which are common issues with unsupported ZnCl₂. tandfonline.com The interaction between ZnCl₂ and the support material, such as the formation of O-Zn-Cl species on silica or alumina, contributes to the stability and activity of the heterogeneous catalyst. pku.edu.cnresearchgate.net

Facilitation of Specific Reactions: Supported ZnCl₂ catalysts have demonstrated high efficiency and selectivity in various organic transformations, including the Biginelli reaction, acetylation of alcohols and phenols, synthesis of 4-methylcoumarins, and ortho C-acylation of phenolic compounds. tandfonline.comtandfonline.comresearchgate.netcdnsciencepub.comcdnsciencepub.comjetir.orgnih.gov For example, silica-supported ZnCl₂ was found to be a highly active catalyst for the one-pot synthesis of dihydropyrimidinones, achieving 100% conversion of the aldehyde component. researchgate.netcdnsciencepub.comcdnsciencepub.com

Reusability:

A key advantage of heterogeneous ZnCl₂ catalysts is their potential for easy separation and reuse, which is crucial for developing economically viable and environmentally friendly processes. rsc.org Several studies have demonstrated the reusability of supported ZnCl₂ catalysts in various reactions:

Silica-Supported ZnCl₂: Silica-supported ZnCl₂ has shown good recyclability in reactions like the Biginelli reaction and the synthesis of 4-methylcoumarins. researchgate.netcdnsciencepub.comcdnsciencepub.comnih.gov In the synthesis of 4-methylcoumarins, silica-supported ZnCl₂ could be reused for four cycles with only a small decrease in yield, which was attributed to potential catalyst loss during recovery. nih.gov

ZnCl₂-Modified Biochar: Ni/ZnCl₂-modified biochar catalysts exhibited high stability and reusability in the copyrolysis of biomass and plastic, with the catalyst even showing increased activity after the second reuse cycle due to moderate precoking. acs.org

ZnCl₂@MWCNTs: ZnCl₂ supported on MWCNTs demonstrated excellent reusability in the ortho C-acylation of phenolic compounds, maintaining significant catalytic activity over seven cycles. tandfonline.comtandfonline.com The lipophilic nature of the MWCNTs support helped prevent deactivation by water produced during the reaction. tandfonline.com

Clay-Supported ZnCl₂: Clay-supported ZnCl₂ catalysts, particularly those based on acid-treated montmorillonite, have shown stable activity over multiple regeneration cycles in reactions like the benzylation of benzene. researchgate.net Zinc montmorillonite has also been reported as a reusable catalyst for the synthesis of 2,3-dihydro-1H-1,5-benzodiazepine derivatives, being reusable for at least three cycles with consistent activity. arkat-usa.org

ZnCl₂/TiO₂: ZnCl₂ loaded on TiO₂ nanoparticles was successfully reused in the solvent-free synthesis of propargylamines, showing high yield even after being recycled. rsc.org

Data Tables:

Here are some examples of research findings presented in interactive data tables, illustrating the performance and reusability of supported ZnCl₂ catalysts:

Table 1: Reusability of Silica-Supported ZnCl₂ in 4-Methylcoumarin Synthesis nih.gov

Cycle	Reaction Time (min)	Product Yield (%)
1	15-65	95
2	-	94
3	-	92
4	-	92

Table 2: Reusability of ZnCl₂@MWCNTs in Ortho C-Acylation tandfonline.com

Cycle	Product Yield (%)
1	97
2	-
3	-
4	-
5	-
6	-
7	85

Table 3: Reusability of ZnCl₂-TiO₂ in Propargylamine Synthesis rsc.org

Cycle	Product Yield (%)
1	94
Subsequent Runs	High Yield

Note: Specific yield data for subsequent runs in Table 3 was not explicitly provided in the source, but the text indicates high yield upon recycling.

These examples highlight the successful strategies for developing reusable heterogeneous catalysts utilizing zinc chloride, often through immobilization on solid supports. The choice of support material significantly impacts the catalyst's performance, stability, and reusability, making it a critical factor in the design of efficient heterogeneous catalytic systems for various organic transformations.

Solution Chemistry and Intermolecular Interactions of Zinc Chloride

Dissolution Mechanisms of Biopolymers in Aqueous Zinc Chloride Solutions

Concentrated aqueous solutions of zinc chloride possess the notable ability to dissolve certain biopolymers, including cellulose (B213188) and starch. atamankimya.com This characteristic is attributed to the interactions between zinc ions and the hydroxyl groups of the biopolymers. ncsu.edumdpi.comresearchgate.netresearchgate.netuq.edu.au The dissolution process involves the penetration of the zinc chloride solution into the biopolymer structure, followed by the weakening and breaking of intermolecular and intramolecular hydrogen bonds within the biopolymer chains. ncsu.eduresearchgate.net

Interaction with Cellulose and Starch Hydroxyl Groups and Complex Formation

Zinc chloride acts as a direct solvent for cellulose and starch at certain concentrations. ncsu.eduresearchgate.net The interaction involves the coordination of Zn²⁺ ions with the hydroxyl groups present in the anhydroglucopyranose units of cellulose and starch. ncsu.edumdpi.comresearchgate.netresearchgate.netuq.edu.au This interaction weakens the strong hydrogen bond network that rigidifies the biopolymer structure, facilitating dissolution. ncsu.eduresearchgate.netresearchgate.netuq.edu.au Studies suggest the formation of zinc-cellulose and zinc-starch complexes in these solutions. mdpi.comresearchgate.netuq.edu.au The swelling and loss of crystallinity observed in cellulose treated with aqueous zinc chloride solutions are believed to be linked to the formation of complexes with vicinal hydroxyl groups on the glucose repeating units.

For cellulose, aqueous ZnCl₂ solutions can dissolve it when the salt mass fraction is typically higher than 64% or 65%. ncsu.edubsu.byresearchgate.netpurdue.edu The dissolution efficiency is influenced by factors such as ZnCl₂ concentration, temperature, and cellulose content and its degree of polymerization. ncsu.edubsu.byresearchgate.net For instance, increasing ZnCl₂ mass fraction and temperature can enhance dissolution. ncsu.edu However, there are limitations to the amount of cellulose that can be dissolved, generally not exceeding 6% in certain aqueous ZnCl₂ solutions. ncsu.edu A proposed four-stage mechanism for room temperature cellulose dissolution in ZnCl₂ aqueous solution includes the migration of hydrated Zn²⁺ ions, penetration between cellulose sheets, strong interaction with hydroxyl groups, and dispersion of cellulose chains. nih.gov

For starch, ZnCl₂ aqueous solution at concentrations above 29.6 wt.% can act as a non-derivatizing solvent, leading to complete dissolution of starch granules at temperatures around 50 °C. uq.edu.au The dissolution is thought to occur via the formation of a "zinc-starch complex," rather than solely through degradation by H⁺ ions. uq.edu.au

Rheological Properties of Biopolymer-Zinc Chloride Solutions and Gelation Phenomena

The rheological properties of biopolymer solutions in zinc chloride are significantly influenced by the interactions between the biopolymer chains and the salt. Solutions of cellulose and starch in aqueous ZnCl₂ typically exhibit shear-thinning behavior. mdpi.comnih.govsemanticscholar.orgresearchgate.net

In cellulose solutions with high ZnCl₂ concentrations (above approximately 68%), a significant increase in viscosity can occur, leading to a gel-like behavior. This is attributed to the formation of a polymeric structure involving cellulose-zinc chloride complexes, which creates a network. The viscosity of cellulose/starch/ZnCl₂ solutions decreases with reduced cellulose content, indicating that cellulose contributes more significantly to the solution's viscosity compared to starch. mdpi.comnih.govsemanticscholar.orgresearchgate.net The flow activation energy of these solutions can increase linearly with higher cellulose content. semanticscholar.org

Gelation phenomena can occur in biopolymer solutions due to various physical interactions, including polymer chain complexation. fudan.edu.cnrsc.org While the search results mention gelation in the context of biopolymers and zinc chloride for applications like nanoparticle synthesis acs.org, the detailed mechanisms specific to gelation in cellulose or starch-zinc chloride solutions, beyond the viscosity increase noted at high concentrations, are not extensively detailed in the provided snippets. However, it is noted that 6-9% cellulose solutions in zinc chloride can be converted into thermo-convertible jellies at lower temperatures (18-20 °C). bsu.by

An example of using zinc chloride in biopolymer gelation is in the synthesis of ZnO nanoparticles, where zinc chloride solution is combined with gelling agents like sodium alginate, carboxymethylcellulose (CMC), or pectin (B1162225) to form hydrogel beads. acs.org

Regeneration of Cellulose and Structural Changes Upon Dissolution

Cellulose can be regenerated from its solutions in aqueous zinc chloride. ncsu.eduresearchgate.netpurdue.edu The regeneration process often leads to significant changes in the cellulose's crystalline structure. ncsu.eduresearchgate.netresearchgate.netpurdue.eduacs.org

Upon dissolution in concentrated ZnCl₂ solutions (e.g., 65-90%), the crystalline structure of cellulose is disrupted, and the crystallinity is greatly decreased. ncsu.eduresearchgate.netresearchgate.netacs.org The crystalline form of cellulose can transform from Cellulose I to Cellulose II after regeneration from ZnCl₂ solution. ncsu.eduresearchgate.netresearchgate.netpurdue.eduacs.org This transformation is a notable change in the supramolecular structure of cellulose. researchgate.netresearchgate.netpurdue.edu Regenerated cellulose can exhibit lower thermal decomposition temperatures and slightly decreased thermal stability compared to the original cellulose. ncsu.eduresearchgate.net The internal structure of the cellulose is also disrupted during the dissolution and regeneration process. ncsu.eduresearchgate.net

Studies have shown that the type of regenerated cellulose (Cellulose I or Cellulose II) can depend on the regeneration conditions, such as the dilution stage of the cellulose-ZnCl₂ solution. purdue.edu Regenerated Cellulose II typically resembles pure Cellulose II well, while regenerated Cellulose I may have imperfect characteristics. purdue.edu The crystallinity of regenerated Cellulose I is generally much lower than the starting Cellulose I, while regenerated Cellulose II can have crystallinity comparable to mercerized Cellulose II. purdue.edu

Speciation and Complexation in Aqueous and Non-Aqueous Solvents

In aqueous solutions, zinc chloride does not simply exist as free Zn²⁺ and Cl⁻ ions. Various chloro aqua complexes of zinc are formed. byjus.comatamankimya.comwikipedia.orgaip.org Raman spectroscopy studies indicate the presence of species such as Zn(H₂O)₆²⁺, ZnCl(aq)⁺, linear ZnCl₂(aq), and [ZnCl₄(H₂O)]²⁻ in aqueous solutions, particularly at concentrations less than 10 M. aip.org At higher concentrations (e.g., >5 M or in the range of 5 to 27.5 m), the Zn²⁺ ion tends to have four-fold coordination, while at lower concentrations, it moves towards six-fold coordination, mainly with water molecules. aip.org The tetrachloro complex, [ZnCl₄(H₂O)]²⁻, can dominate in stoichiometric ZnCl₂ concentrations between approximately 0.5 and 10 M. aip.org Ab initio molecular orbital studies predict the occurrence of Zn(H₂O)₆²⁺, ZnCl₂(H₂O)₂, ZnCl₃(H₂O)⁻, and ZnCl₄²⁻ in aqueous environments. acs.org

The acidity of aqueous ZnCl₂ solutions is attributed to the formation of tetrahedral chloro aqua complexes, which reduce the strength of O-H bonds in solvated water molecules. byjus.comatamankimya.comwikipedia.org For example, a 6 M aqueous solution of ZnCl₂ has a pH of 1. byjus.comwikipedia.org

In non-aqueous solvents, zinc chloride can also form various complexes. The speciation and complexation behavior depend on the nature of the solvent and the presence of other ligands. For instance, in ethylene (B1197577) glycol and propylene (B89431) glycol, zinc forms complexes with chloride and perchlorate (B79767) ions. kyoto-u.ac.jp The formation constants of zinc with these ions are influenced by the dielectric constant of the glycol solvent. kyoto-u.ac.jp In non-aqueous electrolyte mixtures, the solvent plays a significant role in determining properties like anodic stability. osti.gov Studies on non-aqueous solvent extraction systems have shown that the formation of chlorometallate complexes can be enhanced in certain non-aqueous phases compared to aqueous solutions. acs.org

Zinc chloride also forms adducts with weak Lewis bases, such as the tetrahedral 1:2 complex ZnCl₂(thf)₂ (thf = tetrahydrofuran). wikipedia.org With ammonia, diverse ammine complexes are produced, including ZnCl₂(NH₃)₂ and Zn(NH₃)₄Cl₂·H₂O, the latter containing the [Zn(NH₃)₆]²⁺ ion. byjus.comatamankimya.comwikipedia.org

Deep Eutectic Solvents (DES) Incorporating Zinc Chloride

Zinc chloride is a common component in the formation of deep eutectic solvents (DESs), particularly Type IV DESs, which are composed of a metal chloride and a hydrogen bond donor. mdpi.comacs.orgdntb.gov.ua These solvents have attracted interest as potential alternatives to traditional organic solvents and ionic liquids due to properties such as lower melting points compared to their individual components, ease of preparation, and potential for lower toxicity and cost. acs.orgmdpi.comresearchgate.netanalis.com.my

DESs are formed by combining a hydrogen bond donor (HBD) and a hydrogen bond acceptor (HBA) in a specific molar ratio, leading to a significant decrease in the melting point of the mixture. researchgate.netanalis.com.my In ZnCl₂-based DESs, ZnCl₂ typically acts as the hydrogen bond acceptor. analis.com.my Examples of HBDs used with ZnCl₂ include urea (B33335), ethylene glycol, glucose, fructose, lactic acid, and gallic acid. mdpi.commdpi.comresearchgate.netanalis.com.my

Molecular Interactions in Zinc Chloride-Based DES Systems

The unique properties of ZnCl₂-based DESs arise from a complex network of intermolecular interactions between the components. mdpi.com These interactions include hydrogen bonding between the hydrogen bond donor and chloride anions, as well as coordinative interactions between the metal cation (Zn²⁺) and the hydrogen bond donor or chloride anions. mdpi.commdpi.com

In systems like ZnCl₂-urea DES, key structural motifs include strongly hydrogen-bonded urea dimers assisted by chloride anions and tetrahedral Zn(II) coordination complexes. mdpi.comdntb.gov.ua The crystal structure of ZnCl₂(urea)₂ shows a tetrahedral Zn(II) solvation complex with mixed coordination, which is also expected to be present in the liquid DES and can act as a linker between the urea hydrogen bond network and the ZnCl₂ subsystem. mdpi.com Computational studies on choline (B1196258) chloride and zinc(II) chloride DES (choline chloride:ZnCl₂ in a 1:2 molar ratio) suggest the formation of ionic species like [Zn₂Cl₅]⁻ and highlight strong electrostatic interactions within the system. acs.org Charge transfer from chloride ions to the choline cation and metal salts is also observed in these systems. acs.org

The inclusion of hydrogen bond donors like urea or gallic acid in ZnCl₂-based DESs influences the hydrogen bond network. For example, in gallic acid-urea-ZnCl₂ DES, the presence of the amino group in urea affects the O-H stretching bonds, impacting the hydrogen bond interaction between the HBDs (gallic acid and urea) and the HBA (ZnCl₂). analis.com.my The molar ratios of the components in the DES mixture can influence these hydrogen bond interactions and affect the physical properties like viscosity. analis.com.my

The stability of ZnCl₂-based DESs is attributed to these traditional hydrogen bonding and electrostatic interactions. acs.org Computational simulations, such as ab initio molecular dynamics, are used to analyze charge distribution and the stability of the hydrogen bond network in these eutectic mixtures. mdpi.comnih.gov Radial distribution function analysis can show changes in interaction distances between key atoms upon the incorporation of different components, suggesting improvements in DES stability. mdpi.com

Structure and Dynamics of ZnCl₂-DES Investigated by Computational Methods

Computational methods, including periodic density functional theory (DFT) and molecular dynamics (MD) simulations, are frequently employed to investigate the structure and dynamics of deep eutectic solvents (DESs), including those containing zinc chloride. mdpi.comdntb.gov.uamostwiedzy.plnsf.gov Type IV DESs, which are composed of a metal chloride and a hydrogen bond donor, are a class of DESs where ZnCl₂ is a significant component. mdpi.comdntb.gov.uansf.gov

Studies on ZnCl₂(urea)₂ crystals, considered precursors for ZnCl₂-urea DESs, have utilized periodic DFT and non-covalent interactions analysis to understand their structure and intermolecular forces. mdpi.comdntb.gov.ua These studies identified two primary structural motifs within the crystal: a strongly hydrogen-bonded urea dimer facilitated by chloride anions and a tetrahedral Zn(II) coordination complex. mdpi.comdntb.gov.ua The crystal structure is characterized by two interlocking parallel planes connected via zinc cations. mdpi.comdntb.gov.ua Analysis of infrared spectra and bond lengths in these crystals suggests a partially covalent character for the Zn-Cl bonds. mdpi.comdntb.gov.ua These findings have implications for understanding the properties of liquid ZnCl₂-urea DESs, such as their fluidity, microstructure, and conductivity. mdpi.comdntb.gov.ua

In ZnCl₂-urea systems, N-H···Cl⁻ hydrogen bonds are expected to compete with potentially stronger N-H···O hydrogen bonds, potentially leading to the formation of a "urea sub-network" in the liquid structure and reduced compatibility of components. mdpi.com The formation of cyclic urea dimers is also considered a strong possibility. mdpi.com N-H···Cl⁻ hydrogen bonds are anticipated to be bidentate, with a single urea molecule donating two such bonds simultaneously to a chloride ion. mdpi.com

Computational simulations, including COSMO-RS and ab initio molecular dynamics (AIMD), have been used to analyze charge distribution and the stability of the hydrogen bond network in ternary DESs containing ZnCl₂, such as mixtures with ethylene glycol (EG) and protonated caffeine (B1668208) (CafCl). mdpi.comnih.govresearchgate.net These simulations can reveal highly polar regions in components like protonated caffeine that are capable of strong interactions with EG and ZnCl₂, contributing to system stability. mdpi.comnih.govresearchgate.net Radial distribution functions (RDFs) from AIMD can show changes in interaction distances between key atoms upon the incorporation of different components. mdpi.comnih.gov

Studies on ZnCl₂-ethylene glycol binary systems using techniques like ATR-FTIR spectroscopy combined with computational methods have explored spectral variations, structural heterogeneity, and hydrogen bonding properties across various compositions. rsc.orgresearchgate.net Analysis can indicate that the addition of ZnCl₂ primarily disturbs the EG microstructure to form distinct complexes. rsc.orgresearchgate.net As EG content increases, negative charge can transfer to ZnCl₂, strengthening Zn←O coordination bonds and weakening or even dissociating Zn-Cl bonds. rsc.orgresearchgate.net At the eutectic composition of ZnCl₂-4EG, specific characteristics have been observed, including the most significant disruption of the EG hydrogen-bonding network, leading to increased production of EG dimers and trimers. rsc.org This suggests the strongest intermolecular interactions and highest solvation of ZnCl₂ in EG at the eutectic point, contributing to a stable liquid mixture. rsc.orgresearchgate.net

Computational studies highlight that the order of DES melting points may not correlate directly with the strength of urea-anion hydrogen bonds but rather with the anion's ability to maximize hydrogen bonding across different moieties. nsf.gov The presence or absence of a hydroxyl group on the cation in DESs containing Cl⁻ and urea has been shown by MD simulations to significantly impact the hydrogen bond network and solvent organization. nsf.gov

Electrochemical Behavior and Applications of Zinc Chloride

Electrodeposition Mechanisms of Zinc from Chloride Electrolytes

Influence of Electrolyte Composition, pH, and Additives on Deposit Morphology and Orientation

The morphology and crystallographic orientation of electrodeposited zinc are significantly affected by the electrolyte composition, pH, and the inclusion of additives. sterc.orgijesi.orgmdpi.com

pH: The pH of the electrolyte has a marked influence on the morphology of zinc deposits. ijesi.org For instance, in acidic chloride solutions, hydrogen ions can slightly inhibit charge transfer and stimulate water decomposition, influencing the deposition process. sterc.org Changes in pH can alter morphological features; for example, deposits obtained at pH 5 in a sulfate (B86663) bath showed a compact morphology, while lower pH values resulted in porous and cracked surfaces. nih.gov

Electrolyte Composition: The concentration of electroactive ions, such as Zn²⁺, plays a vital role in grain refinement and the rate of zinc deposition. nih.gov Increasing zinc concentration can increase the current efficiency in a non-linear fashion. ijesi.org

Additives: Organic additives are frequently used in zinc electrodeposition baths to modify crystal growth and improve deposit characteristics. nih.govresearchgate.net These additives can adsorb onto the cathode surface, affecting the growth and crystal structure of the deposit. researchgate.net Appropriate additives can lead to the formation of fine-grained, smooth, and compact deposits. researchgate.net Additives can also influence the preferred orientation of the deposit. nih.gov For example, certain additives can enhance Zn²⁺ mass transfer and suppress polarization. researchgate.net The concentration of additives is crucial, as it can alter the solvation structure of ions and influence ion transport dynamics. oaepublish.com Some additives can inhibit hydrogen evolution and modify the nucleation mechanism of zinc electrodeposits. researchgate.net

Inhibition and Stimulation of Electrocrystallization Processes

Electrocrystallization, the process of forming a crystalline solid during electrodeposition, can be inhibited or stimulated by various factors in the electrolyte. nih.govresearchgate.net

Inhibition: Hydrogen ions can slightly inhibit charge transfer during electrogalvanizing in acidic zinc chloride solutions. sterc.org Grain-refining organic additives can be adsorbed on the surface and deactivate growing kink sites of electrocrystallites, leading to nucleation-controlled deposits and considerable inhibition of electrodeposition at low current density. sterc.org Metallic impurities in industrial electrolytes can decrease the induction period of zinc electrodeposition, negatively impacting deposit quality and cathodic current efficiency. researchgate.net Organic inhibitors can suppress hydrogen evolution and influence the charge-transfer process. researchgate.net

Stimulation: Hydrogen ions can stimulate water decomposition. sterc.org At higher current densities, the electrodeposition process can become controlled by the diffusion of zinc ions. sterc.org Additives that reduce hydrogen bubbles can favor the access of new zinc ions to active nucleation sites on the cathode surface, potentially stimulating the process. nih.gov

Zinc Chloride in Molten Salt Electrochemistry

Molten zinc chloride and its mixtures with other salts are utilized in high-temperature electrochemical processes, including the production of zinc and chlorine through electrolysis. rsc.orggoogle.com Ionic salts like zinc chloride conduct electricity when molten. rsc.org Electrolysis of molten zinc chloride can produce metallic zinc at the cathode and chlorine gas at the anode. rsc.orggoogle.com

Molten ZnCl₂ hydrates can exist as ionic liquids at room temperature and exhibit interesting physical and electrochemical properties. esciencemag.com These molten salts are being explored as electrolytes in zinc metal batteries. esciencemag.com Mixtures of molten sodium chloride and zinc chloride have been used as anolyte in electrolytic cells for producing sodium hydroxide (B78521) and chlorine. researchgate.net Molten salt eutectic electrolytes containing ZnCl₂ have also been investigated for use in zinc-based liquid metal batteries for energy storage applications. researchgate.net

Fundamental Studies in Zinc Chloride-Based Battery Electrolytes and Their Impact on Performance

Zinc chloride is a key component in the electrolytes of various battery systems, particularly zinc-carbon batteries and emerging aqueous zinc-ion batteries. uobabylon.edu.iq Fundamental studies focus on understanding the behavior of zinc ions and the role of the electrolyte in battery performance, including charge/discharge mechanisms, dendrite formation, and lifespan. researchgate.netacs.orgsci-hub.se

In zinc-carbon batteries, zinc chloride is typically used as the primary electrolyte, sometimes with a small amount of ammonium (B1175870) chloride. uobabylon.edu.iq The electrolyte composition affects the cell's performance, particularly high-rate discharge. uobabylon.edu.iq

For aqueous zinc-ion batteries, concentrated aqueous ZnCl₂ solutions are being explored as "water-in-salt" electrolytes. esciencemag.commdpi.combohrium.com These electrolytes can mitigate issues like material dissolution and enhance battery performance. mdpi.combohrium.com The presence of species like [ZnCl₄]²⁻ in concentrated solutions is considered essential for their unique properties. esciencemag.com

Electrolyte additives play a crucial role in improving the performance and lifespan of zinc-based batteries by addressing challenges such as dendrite formation and side reactions like hydrogen evolution. oaepublish.comresearchgate.netresearchgate.netresearchgate.net Additives can modify the solvation structure of zinc ions and the electrical double layer at the electrode interface, influencing the morphology of electrodeposited zinc and the cycling stability. oaepublish.comresearchgate.net Studies have shown that certain additives can lead to more uniform and compact zinc deposits and suppress spongy zinc growth. researchgate.net The selection and concentration of additives are critical for achieving high coulombic efficiency and stable cycling performance. drpress.orgmdpi.com

Advanced Materials Science Applications of Zinc Chloride

Zinc Chloride as an Activation Agent in Carbon Material Synthesis

Zinc chloride is widely used as a chemical activation agent for fabricating porous carbon materials from various precursors. mdpi.comacs.org It acts as a Lewis acid and a dehydrating agent, which helps to remove hydrogen and oxygen from biomass precursors, thereby restraining tar formation and contributing to the development of high surface area and porous structures in the resulting carbon materials. mdpi.com Chemical activation with ZnCl₂ offers advantages such as a single-step process, high carbon yield, improved porous structure, and lower activation temperatures compared to physical activation. ictaes.org

Synthesis of Activated Carbons and Carbon Fibers from Various Precursors

ZnCl₂ has been successfully employed in the synthesis of activated carbons (AC) from a wide range of precursors, including agricultural wastes and biomass. Examples include shaddock peel, olive solid waste, coconut shell, tobacco stem, red alga Pterocladia capillacea, date stones, walnut shells, chitosan, Chinese fir sawdust, and palm tree leaves. mdpi.comictaes.orgtandfonline.comresearchgate.netingentaconnect.comkmutnb.ac.thcapes.gov.brsciencepublishinggroup.com

For instance, activated carbon adsorbents have been synthesized from shaddock peel using ZnCl₂ as a pore-forming agent at various carbonization temperatures and mass ratios of ZnCl₂ to shaddock peel. mdpi.com ZnCl₂ activation of olive solid waste has produced AC with a significantly higher specific surface area. mdpi.com Similarly, activated carbon with improved specific surface area and adsorption capacity has been obtained from coconut shells using ZnCl₂. mdpi.com Activated carbons with high surface area have also been prepared from tobacco stem activated by ZnCl₂. tandfonline.com

Zinc chloride is also utilized in the production of carbon fibers (CF). Polyacrylonitrile (PAN) is a key precursor for high-performance carbon fibers. mdpi.com ZnCl₂ can be used as a solvent in the solution polymerization of PAN, and the resulting polymer solution can be wet-spun into precursor fibers using a ZnCl₂ aqueous solution as a coagulant. mdpi.comgoogle.com The incorporation of zinc into acrylonitrile-based fibers can lead to carbon fibers with increased strength. google.com Activated carbon fibers (ACF) have also been prepared from cellulosic precursors using ZnCl₂ as an activating agent, showing good adsorptivity and strength characteristics. jcsp.org.pk

Control of Porosity and Specific Surface Area in Carbon Materials

The porous texture and specific surface area (SSA) of activated carbons are strongly influenced by the activation process and the nature of the precursor. ictaes.org ZnCl₂ activation is known to significantly enhance the porosity and SSA of carbon materials. mdpi.comtandfonline.com

Studies have shown that the specific surface area and pore volume of activated carbons prepared with ZnCl₂ activation can be optimized by controlling parameters such as carbonization temperature and the mass ratio of ZnCl₂ to the precursor. mdpi.comtandfonline.comdss.go.th For example, activated carbon from shaddock peel activated with ZnCl₂ achieved a maximum SSA of 2398.74 m²/g and an average pore size of 3.04 nm under specific conditions. mdpi.com Activated carbon from tobacco stem activated with ZnCl₂ reached a maximum SSA of 1347 m²/g with an impregnation ratio of 4.0. tandfonline.com The pore size distribution, including micropores and mesopores, can be affected by the impregnation ratio of ZnCl₂. tandfonline.com

The mechanism by which ZnCl₂ creates porosity involves the expulsion of water molecules from the carbon precursor. unimas.my The incorporation of ZnCl₂ can prevent the collapse of the pore structure during pyrolysis and promote the development of mesoporosity. nih.gov Compared to other activating agents like KOH, ZnCl₂ has been observed to favor the development of mesoporous character in carbon spheres, while KOH favors microporosity and higher surface area. nih.gov

Data on the effect of ZnCl₂ activation on specific surface area from selected studies:

Precursor	Activating Agent	Impregnation Ratio (Agent:Precursor)	Carbonization Temperature (°C)	Specific Surface Area (m²/g)	Source
Shaddock Peel	ZnCl₂	2:1	1000	2398.74	mdpi.com
Olive Solid Waste	ZnCl₂	Not specified	Not specified	1480	mdpi.com
Coconut Shell	ZnCl₂	Not specified	Not specified	935.46	mdpi.com
Tobacco Stem	ZnCl₂	4:1	Not specified	1347	tandfonline.com
Betel Nut	ZnCl₂	1:1	400	908	ictaes.org
Chinese Fir Sawdust	ZnCl₂	Not specified	Not specified	Up to 1079	capes.gov.br
Palm Tree Leaves	ZnCl₂	Not specified	500	Not specified	sciencepublishinggroup.com
Coffee Waste	ZnCl₂	Not specified	Pyrolyzed then activated	830	mdpi.com

Integration in Advanced Composite Materials

Zinc chloride is integrated into advanced composite materials, primarily through the surface modification of fillers and in the development of electrically conductive composites.

Surface Modification of Fillers (e.g., Carbonized Wood Fiber) for Enhanced Composite Properties

Surface modification of fillers is a strategy to improve the interaction and compatibility between the filler and the polymer matrix in composites, leading to enhanced properties. mdpi.comtheaic.org Zinc chloride has been used for the surface modification of carbonized wood fiber (CWF) to improve the properties of ethylene (B1197577) vinyl acetate (B1210297) (EVA) composites. mdpi.comresearchgate.netresearchgate.netnih.gov

Surface modification of CWF with varying concentrations of ZnCl₂ (2 to 8 wt%) has been investigated. mdpi.comresearchgate.netresearchgate.netnih.gov This modification alters the surface morphology and chemistry of the CWF. mdpi.comresearchgate.netresearchgate.netnih.gov FTIR analysis has confirmed the presence of ZnCl₂ functional groups in the modified CWF. mdpi.comresearchgate.net Composites incorporating the ZnCl₂-modified CWF have shown superior mechanical, thermal, and electrical properties compared to those with unmodified CWF. mdpi.comresearchgate.netnih.gov The optimum content of ZnCl₂ for surface modification in the EVA/CWF composite system was found to be 6 wt%. mdpi.comresearchgate.netnih.gov This modification enhanced the compatibility between the EVA and CWF phases, potentially through the formation of chemical bridges. mdpi.com

In addition to carbonized wood fiber, zinc chloride treatment has been used in the preparation of all-cellulose materials from cotton and/or wood cellulose (B213188), resulting in materials like vulcanized fibers with excellent characteristics such as impact resistance and electrical insulation. researchgate.net This treatment can lead to the formation of chemically defibrillated cellulose nanofibers (CNFs) which contribute to the material's strength. researchgate.net

Development of Electrically Conductive Composites

Zinc chloride plays a role in developing electrically conductive composites. Surface modification of conductive fillers like carbonized wood fiber with ZnCl₂ can enhance the electrical conductivity of the resulting composites. mdpi.comresearchgate.netnih.gov This improvement is attributed to the development of conductive deposits within the porous structure of the filler, creating channels for ionic and electronic transfer between the filler and the matrix. mdpi.comresearchgate.netnih.gov The deposition of a graphene layer on the surface of the modified filler has also been suggested as a factor in improved electron transfer. mdpi.com

In EVA/CWF composites, increasing the ZnCl₂ content used for surface modification of CWF from 2 to 8 wt% led to an increase in electrical conductivity. mdpi.com The optimum ZnCl₂ content of 6 wt% resulted in significantly enhanced electrical conductivity. mdpi.comresearchgate.netnih.gov

Zinc chloride has also been explored in other conductive composite systems. While not explicitly using ZnCl₂ for surface modification, studies have investigated the use of zinc oxide nanorods as "joints" in carbon nanotube-graphene hybrid networks within polymer composites to improve electrical conductivity. mdpi.com Furthermore, zinc chloride cross-linked polymer composite hydrogels have been developed, exhibiting strain sensing properties, indicating their potential in conductive applications. researchgate.net

Data on the effect of ZnCl₂ content on tensile strength and electrical conductivity of EVA/CWF composites:

ZnCl₂ Content (wt%)	Tensile Strength (% Increase)	Electrical Conductivity (% Increase)	Source
2	44.60	78.26	mdpi.com
4	47.66	121.28	mdpi.com
6	49.61	145.31	mdpi.com
8	49.70	157.81	mdpi.com

Role in Metal Organic Frameworks (MOFs) and Coordination Polymers Synthesis

Zinc chloride is utilized as a metal salt precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers (CPs). rsc.orgmdpi.comrsc.orgacs.orgnih.govacs.org The choice of metal salt, including the counteranion, can significantly influence the structure and properties of the resulting MOF or CP. rsc.orgacs.orgnih.gov

Zinc(II) coordination polymers have been synthesized using zinc chloride and various organic ligands. For example, the reaction of zinc chloride with 4,4′-bipyridine has yielded one-dimensional (1D) zigzag chain coordination polymers, such as [Zn(4,4′-bipy)Cl₂]n. mdpi.comacs.org The synthesis can be influenced by the reaction conditions, including the solvent and method (e.g., ultrasonication). mdpi.com

In another study, the reaction of zinc chloride with iminodiacetic acid at different pH values led to the formation of different zinc coordination polymers, including a 1D chain structure, (NH₄)n[Zn(Hida)Cl₂]n. nih.gov The presence of other ligands, such as 1,10-phenanthroline, can also influence the resulting structure, potentially leading to discrete molecular complexes. nih.gov

Zinc Chloride as a Flux in Metallurgical Processes: Scientific Principles

In metallurgical processes such as soldering, brazing, and welding, fluxes are essential for achieving strong and reliable metal joins. Zinc chloride (ZnCl₂) plays a significant role as a flux, particularly in soldering and galvanizing applications, due to its ability to interact with and remove metal oxides from surfaces. glochem.comzinc-chloride.inglochem.comresearchgate.net

The primary scientific principle behind the use of zinc chloride as a flux lies in its capacity to dissolve metal oxides. wikipedia.orgbyjus.comatamanchemicals.com Metal surfaces exposed to air readily form oxide layers, which prevent molten solder or filler metal from properly wetting and bonding with the base metal. glochem.comzinc-chloride.in Zinc chloride, often used in conjunction with ammonium (B1175870) chloride, acts as an aggressive activator in fluxes. wikipedia.org When heated, hydrated zinc chloride can decompose to form zinc hydroxychloride and hydrochloric acid (HCl). wikipedia.orgbyjus.com Similarly, mixtures of zinc chloride and ammonium chloride decompose upon heating, also liberating HCl. wikipedia.orgatamankimya.com This liberated hydrochloric acid is highly reactive and effectively dissolves the metal oxides present on the surface according to the general reaction: Metal oxide + Acid → Salt + Water.

Furthermore, zinc chloride reacts with metal oxides to form compounds with the general formula MZnOCl₂, where M represents the metal. byjus.comatamanchemicals.com This reaction contributes to the dissolution and removal of the oxide layer, leaving a clean metal surface ready for bonding. byjus.comatamanchemicals.com

Beyond oxide removal, zinc chloride fluxes serve a dual purpose. They not only clean the surface but also create a barrier that prevents further oxidation of the heated metal surface during the joining process. zinc-chloride.in This protective layer ensures that the molten metal can wet the clean surface effectively, promoting better flow and adhesion. zinc-chloride.inglochem.com The improved wetting characteristics of the liquid solder or filler metal are crucial for creating a cohesive and stable bond between metals. glochem.comglochem.com

The effectiveness of zinc chloride as a flux is particularly notable in soldering applications involving galvanized iron and other zinc surfaces. zinc-chloride.inresearchgate.net In brazing, while higher temperatures are involved and more aggressive fluxes containing fluorides may be used, zinc chloride can still be a component, affecting properties like solder spreading area, although it can also lead to porosity due to the release of gaseous products from reactions. researchgate.netdtic.miltandfonline.com

Research has explored the influence of zinc chloride concentration in fluxes on their technological properties. For instance, studies on brazing Al-Mg alloys have shown that the addition of ZnCl₂ can significantly affect flux properties, increasing the solder spreading area. However, it was also observed that reactions involving ZnCl₂ can lead to the formation of gaseous products, potentially causing porosity in the brazed joint. researchgate.net

While specific detailed research findings with extensive data tables directly focusing solely on the scientific principles of ZnCl₂ as a flux in metallurgical processes across various metals were not extensively detailed in the search results beyond its oxide-dissolving mechanism and impact on wetting and potential porosity, the core principle remains its chemical reactivity with metal oxides and its role in providing a protective atmosphere during high-temperature joining.

Here is a summary of the key scientific principles:

Scientific Principle	Description
Oxide Dissolution	Zinc chloride, often via the liberation of HCl, reacts with and dissolves metal oxides on the surface. wikipedia.orgbyjus.comatamanchemicals.com
Formation of MZnOCl₂ Compounds	Zinc chloride reacts with metal oxides to form complex compounds, aiding in oxide removal. byjus.comatamanchemicals.com
Prevention of Re-oxidation	The molten flux forms a protective layer, preventing the heated metal surface from re-oxidizing. zinc-chloride.in
Improved Wetting	By removing oxides and preventing re-oxidation, the flux allows molten metal to wet the clean surface effectively. zinc-chloride.inglochem.com

The application of these principles ensures that a clean, reactive surface is available for the molten filler material to form a strong metallurgical bond.

Analytical and Spectroscopic Characterization Techniques for Zinc Chloride Research

X-ray Diffraction (XRD) for Polymorph Identification and Structural Analysis

X-ray Diffraction (XRD) is a powerful, non-destructive technique used to determine the crystalline structure of materials. For zinc chloride, XRD analysis helps in identifying its different crystalline forms (polymorphs) and elucidating their structural arrangements. The presence of sharp and intense peaks in diffractograms indicates the crystalline nature of a zinc chloride sample. cosmosjournal.in

Anhydrous zinc chloride is known to exist in four crystalline forms: α (tetragonal), β (tetragonal), γ (monoclinic), and δ (orthorhombic). cosmosjournal.inwikipedia.org In each of these polymorphs, the Zn²⁺ ions are tetrahedrally coordinated to four chloride ions. cosmosjournal.inwikipedia.org The hexagonal close-packed (δ) type is reported as the only stable form in the anhydrous stage. nih.gov These crystalline patterns are representative of the wurtzite crystal phase of ZnCl₂. cosmosjournal.innih.gov

Powder X-ray Diffraction (PXRD)

Powder X-ray Diffraction (PXRD) is widely used to study the crystalline pattern of zinc chloride samples. PXRD diffractograms of zinc chloride typically show well-defined, narrow, and sharp peaks, confirming its crystalline nature. cosmosjournal.innih.gov Studies have collected intensity data in a Bragg's angle (2θ) range of 10–100° to analyze the PXRD patterns of zinc chloride. cosmosjournal.innih.gov

Specific 2θ positions for significant peaks in the PXRD patterns of zinc chloride have been reported, including values such as 16.222°, 17.205°, 26.046°, 29.957°, 35.573°, 38.866°, 49.270°, 49.813°, 51.864°, 52.877°, 56.780°, 57.974°, 58.901°, 62.325°, 66.811°, 72.682°, 74.375°, 75.163°, 79.455°, 83.341°, 91.259°, 92.427°, and 97.872°. cosmosjournal.innih.gov The d-spacing values are observed to decrease with increasing 2θ values. nih.gov

PXRD studies can also provide information about crystallite size. For zinc chloride, crystallite sizes have been found in the range of 14.70–55.40 nm, with an average crystallite size of 41.34 nm. nih.govnih.gov The analysis of zinc chloride particles from diffraction peaks indicated an average crystallite size of 41.34 nm. nih.gov Increased lattice strain may lead to a reduction in the crystallite size of a sample. nih.gov Alterations in crystal morphology can affect the relative intensities of the peaks. nih.gov

PXRD analysis of zinc chloride is considered a rapid and non-destructive technique valuable in various fields, including materials science and pharmaceuticals. cosmosjournal.in

Single Crystal X-ray Diffraction

Single Crystal X-ray Diffraction is employed to determine the precise arrangement of atoms within a single crystal of zinc chloride or its complexes. This technique provides detailed information about lattice parameters and space groups.

For instance, single crystal XRD analysis of Glycine Zinc Chloride (GZC) has revealed that the crystal belongs to the orthorhombic system with the space group Pna2₁. scirp.org In the case of Tris-glycine Zinc Chloride (TGZC), single crystal XRD studies confirmed an orthorhombic structure with the space group Pbn2₁. rasayanjournal.co.in Lattice parameter values for TGZC have been reported as a = 11.26 Å, b = 15.26 Å, c = 15.65 Å, with α = β = γ = 90°, and a unit cell volume of 2688 ų. rasayanjournal.co.in

Single crystal XRD studies are also used to determine the unit cell parameters of doped zinc chloride crystals, such as zinc chloride-doped urea (B33335) L-malic acid (ULMA), confirming that these crystals belong to the monoclinic system. sphinxsai.com

Spectroscopic Methods for Mechanistic and Structural Studies

Spectroscopic methods, including FTIR, Raman, and NMR spectroscopy, are essential tools for investigating the molecular structure, bonding, and interactions of zinc chloride in different phases and environments.

Fourier Transform-Infrared (FTIR) Spectroscopy

Fourier Transform-Infrared (FTIR) spectroscopy is used to identify the functional groups and study the vibrational modes of zinc chloride and its complexes. FTIR spectra are typically recorded in the frequency range of 400–4000 cm⁻¹. nih.govrasayanjournal.co.inakjournals.com The KBr pellet technique is a common method for preparing solid samples for FTIR analysis. nih.govrasayanjournal.co.inakjournals.com

In the FTIR spectrum of zinc chloride, a peak observed at 511 cm⁻¹ is attributed to the Zn–Cl stretching vibration. nih.govnih.gov Metal halides, including Zn–Cl bonds, typically show IR peaks in the range of 750–100 cm⁻¹. nih.gov The presence of peaks around 3586 cm⁻¹ (O-H stretching) and 1607 cm⁻¹ (H-O-H bending vibration) in the FTIR spectrum of zinc chloride can indicate the presence of trapped moisture or water molecules, as zinc chloride is hygroscopic and readily forms hydrates. nih.gov

FTIR spectroscopy is also used to confirm the formation of complexes involving zinc chloride. For example, in solid polymer electrolytes based on poly(vinyl alcohol) (PVA) and zinc chloride, FTIR analysis confirms the complexation between PVA and ZnCl₂ by observing shifts in characteristic vibrational bands, such as the C=O stretching and C=C stretching frequencies of PVA. bilpubgroup.com Similarly, FTIR analysis has been used to confirm the presence of functional groups in Tris-glycine Zinc Chloride (TGZC) single crystals. rasayanjournal.co.inscholarsresearchlibrary.com In studies of zinc chloride mixed with bisthiourea cadmium chloride (BTCC), FTIR analysis revealed shifts in the C-N stretching frequencies of thiourea (B124793) towards higher frequencies and C=S stretching frequencies towards lower frequencies, suggesting that metal ions coordinate with thiourea through sulfur. psu.edu FTIR spectra also confirm the characteristic vibration frequencies of urea and thiourea in urea–thiourea zinc chloride crystals, confirming the formation of the compound. akjournals.com

FTIR spectroscopy, combined with quantum chemical calculations, has been used to study the structural properties and spectral behavior of ZnCl₂-ethanol mixtures, analyzing interactions in the ν(O−H) and ν(C−H) regions. nih.gov

Raman Spectroscopy for Vibrational Properties

Raman spectroscopy provides complementary information to FTIR spectroscopy regarding the vibrational properties of materials. It is particularly useful for studying the structure and speciation of zinc chloride in different states, including aqueous solutions and melts.

Raman spectroscopic studies of aqueous zinc chloride solutions have been conducted to understand the speciation of zinc ions. These studies have shown that the proportion of four-ligand coordinated Zn-halides, such as [ZnCl₄]²⁻, increases with higher salt concentration compared to complexes with lower coordination numbers. researchgate.net In concentrated aqueous ZnCl₂ solutions (>10 wt%), an additional peak is observed in the Raman spectrum around 294 cm⁻¹. ualberta.ca At higher concentrations (>70 wt%), another peak emerges around 242 cm⁻¹. ualberta.ca These peaks are sharp and narrow. ualberta.ca The peak at around 290 cm⁻¹, assigned to [ZnCl₄]²⁻, is blue-shifted as the concentration increases. nsf.gov At very high concentrations (e.g., 30 m), a new peak appears at 243 cm⁻¹, which is assigned to oligomerized [ZnCl₄]²⁻. nsf.gov The existence of lower complex ions/molecules like [ZnCl₃]⁻, [ZnCl₂], and [ZnCl]⁺ is considered minor in these solutions. nsf.gov

Raman spectroscopy has also been used to study molten ZnCl₂ and its relationship to the vibrational density of states. arizona.educapes.gov.br Studies on ethylene (B1197577) carbonate-zinc chloride (EC-ZnCl₂) electrolyte systems have shown the presence of [Zn₂Cl₆]²⁻ species, with a characteristic peak observed around 309 cm⁻¹ or 292 cm⁻¹. researchgate.net

Nuclear Magnetic Resonance (NMR) Spectroscopy in Solution Studies

Nuclear Magnetic Resonance (NMR) spectroscopy is a valuable technique for studying the structure, dynamics, and interactions of zinc chloride in solution. It can provide insights into the solvation of zinc ions and the formation of various chloroaqua complexes.

¹H-NMR spectroscopy can be used to understand the dynamic properties of water molecules in concentrated zinc chloride solutions and molten hydrates. nsf.gov Studies have measured the proton spin-lattice relaxation time and self-diffusion coefficient of water in concentrated aqueous ZnCl₂ solutions as a function of salt concentration and temperature. aip.org These studies indicate that the translational motion of water molecules is more significantly retarded than their rotational motion as water content decreases. aip.org

¹H NMR of concentrated ZnCl₂ solutions has shown a deshielding effect on the hydrogen atoms of water, with the chemical shift increasing with concentration compared to pure water. nsf.gov This suggests a disruption of the hydrogen-bonded network of water and stronger interactions between water and ions. nsf.gov

NMR spectroscopy, in combination with other techniques like mass spectrometry, has been used to study reaction mechanisms involving zinc chloride in solution. For example, NMR was used to monitor the formation rate of ZnSe from zinc chloride and trioctylphosphine (B1581425) selenide (B1212193) in oleylamine, supporting a mechanism involving the homogeneous formation of reactive ZnSe monomers in solution. nih.gov NMR helped identify dominant reaction products, such as oleylammonium chloride and amino-substituted phosphines. nih.gov

NMR studies of ion pairing in aqueous solutions, including those with zinc chloride, can be challenging due to the rapid interchange between different ion-pairing and solvation states, which results in a single, weighted-average NMR resonance. acs.org Interpreting these spectra often requires assumptions about the contributions of different states. acs.org

UV-Visible Spectroscopy for Electronic Transitions

UV-Visible (UV-Vis) spectroscopy is a technique employed to study the electronic transitions within a material. For zinc chloride, UV-Vis spectroscopy has been used to identify absorbance characteristics related to its electronic structure. The UV-Vis spectrum of zinc chloride typically shows a maximum absorbance peak (λmax) in the ultraviolet range. Research indicates that the UV absorbance of zinc chloride occurs due to the excitation of electrons from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO) nih.govresearchgate.net.

Studies have reported the maximum absorbance of zinc chloride at approximately 197.6 nm jpionline.orgnih.gov. This peak corresponds to the energy required for these electronic transitions. Variations in the UV-Vis spectrum, such as shifts in λmax or changes in absorbance intensity, can provide insights into the material's properties, including the presence of impurities or changes in ion concentration researchgate.net. For instance, a decrease in absorbance intensity with cycling has been observed, potentially indicating a decrease in zinc chloride ion concentration researchgate.net.

Interactive Table 1: UV-Vis Absorbance Data for Zinc Chloride

Sample Type	λmax (nm)	Absorbance Intensity	Notes	Source
Zinc Chloride Sample	197.6	1.4992	Typical absorbance maxima observed.	nih.gov
Control Zinc Chloride	196.0	2.0317	Baseline for comparison.	researchgate.net
Biofield Energy Treated ZnCl₂	196.0	1.9653	Minor shift and decrease in intensity.	researchgate.net

Electron Microscopy (SEM) for Morphology and Surface Analysis

Scanning Electron Microscopy (SEM) is a powerful tool for investigating the surface morphology and microstructure of materials. SEM analysis of zinc chloride and materials incorporating zinc chloride provides visual information about particle shape, size, aggregation, and surface features.

Studies utilizing SEM on zinc chloride samples have revealed various morphological characteristics. For example, SEM observations have indicated crystal agglomeration, smooth surfaces, and the absence of hair-like textures in certain zinc chloride samples journalspub.info. The morphology can also be influenced by the synthesis method; zinc chloride synthesized via the hydrothermal method has been observed to exhibit a rod-like crystal morphology journalspub.info.

SEM is also valuable in analyzing the morphology of materials where zinc chloride is used as a component or treatment. In studies involving carbonized wood fiber modified with zinc chloride, SEM images showed changes in the fiber morphology and indicated less porous surfaces compared to untreated fibers nih.gov. The analysis also suggested more homogeneous matrix deformation in composites containing the modified fiber nih.gov. SEM has further been used to examine the morphology of materials deposited from chloride baths, showing uniform and homogeneous surfaces with irregular crystal particles or dense surface morphologies depending on the bath composition researchgate.net. When used as a precursor in the synthesis of other materials like zinc oxide hollow spheres, SEM images illustrate the resulting structures, such as well-defined hollow spheres with smooth surfaces when derived from zinc chloride enpress-publisher.com.

Inelastic Neutron Scattering for Collective Dynamics and Phonon Studies

Inelastic Neutron Scattering (INS) is a technique used to probe the collective dynamics and study phonons (lattice vibrations) in crystalline materials. For zinc chloride, INS provides insights into the vibrational properties of its different crystalline forms.

Research employing INS on polycrystalline α-ZnCl₂ has focused on measuring the phonon density of states arxiv.orgias.ac.in. These experiments, often coupled with lattice dynamical calculations based on interatomic potential models, help in understanding the vibrations within the crystal structure arxiv.orgias.ac.in. The results from INS measurements can be compared with theoretical calculations to validate models describing the interatomic forces and dynamics in ZnCl₂ arxiv.orgias.ac.in. INS is particularly useful for studying the dynamics of materials at the atomic level and can provide complementary information to other spectroscopic techniques like Raman scattering and infrared spectroscopy ias.ac.in. Studies have shown reasonable agreement between calculated lattice dynamics and experimental INS data for the crystalline phases of ZnCl₂, contributing to a better understanding of its vibrational and thermodynamic properties arxiv.org.

Thermal Analysis (DSC, TGA, DTG) for Phase Behavior and Stability

Thermal analysis techniques, including Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Differential Thermogravimetric Analysis (DTG), are essential for characterizing the thermal behavior, phase transitions, and stability of zinc chloride.

DSC measures the heat flow into or out of a sample as a function of temperature, providing information about phase transitions like melting and decomposition. TGA measures the change in mass of a sample as it is heated, indicating thermal decomposition or loss of volatile components. DTG is the derivative of the TGA curve, highlighting the temperatures at which the rate of weight loss is maximum.

Studies on zinc chloride using these techniques have revealed key thermal events. The DSC thermogram of zinc chloride shows an endothermic peak corresponding to its melting point and an exothermic peak related to decomposition jpionline.orgnih.gov. The melting point of ZnCl₂ has been reported around 308.10°C with a latent heat of fusion of 28.52 J/g jpionline.orgnih.gov. Above approximately 400°C, ZnCl₂ can vaporize and partially oxidize to ZnO researchgate.net.

TGA analysis of zinc chloride typically shows thermal degradation occurring in steps, with significant weight loss observed at elevated temperatures jpionline.orgnih.gov. One study reported two steps of thermal degradation, with major weight loss occurring in the second step jpionline.orgnih.gov. DTG analysis further pinpoints the temperatures of maximum degradation rate, such as a Tmax at 508.21°C jpionline.orgnih.gov. The thermal stability of ZnCl₂ is relevant in various applications, and thermal analysis helps in understanding its behavior under different temperature conditions, including its potential reactions with other compounds at high temperatures researchgate.net.

Interactive Table 2: Thermal Analysis Data for Zinc Chloride

Technique	Event	Temperature (°C)	Enthalpy Change (J/g)	Weight Loss (%)	Notes	Source
DSC	Melting (Endothermic)	308.10	28.52	-	Latent heat of fusion.	jpionline.orgnih.gov
DSC	Decomposition (Exothermic)	449.32	66.10	-	Enthalpy of decomposition.	jpionline.orgnih.gov
TGA	Degradation (Step 1)	-	-	8.207	Initial weight loss.	jpionline.orgnih.gov
TGA	Degradation (Step 2)	-	-	89.72	Major weight loss.	jpionline.orgnih.gov
DTG	Maximum Degradation Rate	508.21	-	-	Temperature of maximum weight loss rate.	jpionline.orgnih.gov

Particle Size Distribution Analysis

Particle size distribution (PSD) analysis is crucial for characterizing the physical properties of zinc chloride powder, which can influence its reactivity, solubility, and handling characteristics. Techniques like laser diffraction are commonly used to determine the distribution of particle sizes in a sample.

Studies on zinc chloride have reported its particle size distribution using parameters such as d10, d50, and d90, which represent the particle diameters at the 10th, 50th (median), and 90th percentiles of the cumulative distribution, respectively jpionline.orgnih.govmedwinpublishers.com. The average particle size and surface area are also important parameters obtained from this analysis jpionline.orgnih.gov.

Reported data for zinc chloride samples indicate average particle sizes and distributions that can vary depending on the sample and preparation method. For instance, one study reported d10, d50, and d90 values of 1.123 µm, 3.025 µm, and 6.712 µm, respectively, with an average surface area of 2.71 m²/g jpionline.orgnih.gov. Another study on a different sample reported significantly larger particle sizes, with d10, d50, and d90 values of 4.70 µm, 94.80 µm, and 178.0 µm, respectively medwinpublishers.com. These variations highlight the importance of characterizing the particle size distribution for specific zinc chloride samples used in research and applications. Changes in particle size can also affect the specific surface area medwinpublishers.com.

Interactive Table 3: Particle Size Distribution Data for Zinc Chloride

Sample Type	d10 (µm)	d50 (µm)	d90 (µm)	D(4,3) (µm)	Surface Area (m²/g)	Source
Zinc Chloride Sample	1.123	3.025	6.712	-	2.71	jpionline.orgnih.gov
Control Zinc Chloride	4.70	94.80	178.0	95.30	350.30 (m²/Kg)	medwinpublishers.com
Biofield Energy Treated ZnCl₂	8.84	107.0	182.0	104.0	240.0 (m²/Kg)	medwinpublishers.com

Future Research Directions and Emerging Applications of Zinc Chloride

Innovations in Green Chemistry and Sustainable Processes Utilizing Zinc Chloride

Green chemistry principles emphasize minimizing hazardous substances, promoting sustainable alternatives, and optimizing resource use. researchgate.netnih.gov Zinc chloride is being investigated for its role in developing more environmentally friendly chemical processes. One area of focus is its use in the sustainable processing of biomass. For instance, aqueous zinc chloride solutions have been utilized to treat lignocellulosic biomass, offering a safer and more environmentally friendly alternative compared to organic solvents and ionic liquids. researchgate.net Research has shown that zinc chloride can selectively solubilize hemicellulose in a two-stage hybrid fractionation process for producing cellulosic ethanol (B145695) and furfural (B47365). rsc.org

Furthermore, zinc chloride is being explored in the context of deep eutectic solvents (DESs), which are considered greener alternatives to traditional organic solvents. mdpi.comrsc.org Studies have investigated the interactions in allantoin (B1664786) eutectics with zinc chloride, highlighting the potential for developing more sustainable systems. tandfonline.com The use of zinc chloride in chemical activation processes for creating activated carbons from biomass, such as tannin-furanic foams, also aligns with green chemistry principles by utilizing renewable resources. aimspress.com Innovations in sustainable industrial chemistry are also exploring the recovery of zinc and ferrous chloride from spent acid wastes, contributing to a more circular economy. chemrxiv.org

Exploration of Novel Catalytic Pathways and Catalyst Design

Zinc chloride is a known Lewis acid catalyst and its catalytic properties are being further explored for novel chemical transformations and the design of more efficient catalyst systems. nih.govtandfonline.combme.hu Research is focusing on developing heterogeneous catalysts utilizing zinc chloride, which can offer advantages in terms of reusability and easier separation from reaction mixtures. tandfonline.comtandfonline.com

Studies have investigated the use of zinc chloride supported on materials like multi-walled carbon nanotubes (MWCNTs) as efficient and reusable catalysts for reactions such as the regioselective ortho C-acylation of phenolic compounds under solvent-free and microwave conditions. tandfonline.comtandfonline.com This approach aligns with green chemistry principles by eliminating the need for solvents and reducing reaction times. tandfonline.comtandfonline.com Another area of research involves the design of silica-supported zinc chloride catalysts for reactions like the Biginelli reaction, demonstrating high activity and reusability. cdnsciencepub.com

The role of zinc chloride as a cocatalyst in complex catalytic systems is also being investigated. For example, its influence on the kinetics and pathways of titanium(III)-catalyzed reactions, such as ketone-nitrile couplings, is being studied to gain a deeper understanding of the catalytic mechanisms and optimize reaction outcomes. Future research aims to design free-standing bifunctional catalysts utilizing zinc chloride for applications like rechargeable zinc-air batteries. science.gov The catalytic valorization of cellulosic biomass using zinc chloride hydrates with varying water content is another active area of research, exploring the impact of the molecular formula on catalytic activity. rsc.org

Advanced Materials Development Based on Zinc Chloride Interactions

The ability of zinc chloride to interact with various materials is leading to the development of advanced functional materials with tailored properties. Research is exploring the use of zinc chloride in the creation of all-cellulose materials, such as vulcanized fiber, by treating cellulose (B213188) with aqueous zinc chloride solutions. researchgate.net This process alters the structure of cellulose, leading to materials with enhanced strength and properties like grease resistance. researchgate.net

Zinc chloride is also being incorporated into polymer composites to improve their mechanical, thermal, and electrical performance. mdpi.com For instance, surface modification of carbonized wood fiber with zinc chloride has shown to enhance the tensile strength and modulus of elasticity of ethylene (B1197577) vinyl acetate (B1210297) (EVA) composites. mdpi.com

The interactions of zinc chloride in deep eutectic solvents are also relevant to materials science, influencing the properties and potential applications of these novel solvent systems. mdpi.comtandfonline.com Furthermore, zinc chloride is being explored in the design of organic-inorganic hybrid ferroelectric materials, which exhibit interesting dielectric properties. acs.org The study of interactions in such materials is crucial for understanding their structure-property relationships and designing new functional materials. acs.org

Bridging Theoretical and Experimental Approaches for Deeper Understanding

A comprehensive understanding of zinc chloride's behavior in various systems requires the integration of both theoretical and experimental approaches. Computational methods, such as density functional theory (DFT) calculations and ab initio molecular dynamics (AIMD) simulations, are being employed to study the structure and interactions in systems involving zinc chloride. mdpi.comresearchgate.netresearchgate.net

Theoretical studies are providing insights into the molecular interactions in zinc chloride-urea deep eutectic solvents, helping to explain their properties like fluidity and conductivity. mdpi.com Computational analysis is also being used to investigate the structure of molten zinc chloride and its mixtures with other salts, complementing experimental techniques like neutron and X-ray diffraction. researchgate.netutas.edu.au

Experimental techniques, including spectroscopy (Raman, FTIR), diffraction (XRD, neutron diffraction), and microscopy (SEM), are providing crucial data on the structure, morphology, and properties of materials and systems involving zinc chloride. aimspress.comtandfonline.commdpi.comresearchgate.net The combination of experimental observations with theoretical modeling allows for a more complete picture of the underlying mechanisms and interactions, guiding the design of new materials and processes. researchgate.netresearchgate.net For example, combined experimental and theoretical charge density studies are being used to understand the nature of metal-ligand interactions in zinc-containing coordination polymers. researchgate.net This integrated approach is essential for unlocking the full potential of zinc chloride in future research and applications.

Q & A

Basic Research Questions

What are the validated methods for synthesizing anhydrous ZnCl₂, and how can purity be ensured during preparation?

Anhydrous ZnCl₂ is typically synthesized via:

• Direct chlorination: Reacting Zn metal with dry Cl₂ gas under controlled humidity .
• Hydrochloric acid routes: Using Zn metal (Zn + 2HCl → ZnCl₂ + H₂↑) or ZnO (ZnO + 2HCl → ZnCl₂ + H₂O), with subsequent dehydration via vacuum sublimation at 700°C .
  Purity considerations:
• Avoid hydrolysis by maintaining anhydrous conditions (e.g., using SOCl₂ for dehydration) .
• Characterize purity via melting point analysis (mp: ~290°C), X-ray diffraction (XRD) for crystallinity, and ICP-OES for trace metal impurities .

How can discrepancies in empirical formula determination (e.g., ZnCl vs. ZnCl₂) be resolved experimentally?

A common error arises from incomplete reaction stoichiometry or moisture interference. To resolve:

Gravimetric analysis: Measure Zn mass before/after reaction with excess HCl. Theoretical yield for ZnCl₂ requires a 1:2 Zn:Cl molar ratio .

Titration: Use AgNO₃ to precipitate Cl⁻ ions, confirming stoichiometry via back-titration .

Spectroscopic validation: Employ energy-dispersive X-ray spectroscopy (EDS) or XPS to verify elemental ratios .
Note: Early studies (e.g., ) miscalculated ratios due to unaccounted H₂O in hygroscopic samples.

Advanced Research Questions

What experimental designs are optimal for studying ZnCl₂'s role in toxicological models (e.g., hepatorenal oxidative stress)?

Key parameters:

• Dose selection: Use sublethal doses (e.g., 0.53 mg ZnCl₂/kg body weight in rats) to isolate oxidative effects without acute toxicity .
• Control groups: Include ZnCl₂-only, vehicle (saline), and positive controls (e.g., AlCl₃ for comparative toxicity) .
• Endpoint analysis: Measure biomarkers like malondialdehyde (lipid peroxidation), glutathione reductase (antioxidant activity), and histopathological changes in liver/kidney tissues .
  Statistical rigor: Apply ANOVA with post-hoc Tukey tests for intergroup comparisons (n ≥ 10/group) .

How can ZnCl₂ be utilized in synthesizing metal oxide nanocomposites, and what factors influence morphology?

Methodology (e.g., TiO₂/ZnO/SiO₂ nanocomposites):

• Sol-gel synthesis: Incorporate ZnCl₂ into a PVA gel matrix, followed by pyrolysis at 500–800°C. ZnCl₂ acts as a morphology modifier, promoting rod-shaped ZnO nanostructures .
• Taguchi optimization: Vary parameters (temperature, precursor concentration, pyrolysis time) to maximize surface area and minimize aggregation .
  Characterization: Use TEM for particle size, BET for surface area, and XRD for crystallite phase identification .

What strategies mitigate contradictions in ZnCl₂’s hygroscopicity interfering with reaction reproducibility?

Solutions:

• Inert atmosphere handling: Conduct reactions in a glovebox (N₂/Ar) to prevent H₂O adsorption .
• Solvent selection: Use aprotic solvents (e.g., THF, DMF) or ionic liquids to limit hydrolysis .
• Real-time monitoring: Track moisture content via Karl Fischer titration during synthesis .

How can electrolytic recovery of Zn from ZnCl₂ be scaled for sustainable material synthesis?

Process design (based on Phase II pilot studies):

• Electrolyte composition: Use molten ZnCl₂ at 500°C with graphite electrodes. Achieve 97.7% Si recovery efficiency in Zn-SiCl₄ systems .
• Optimization: Adjust current density (40 mA/cm²) and temperature (1050°C) to maximize Zn vaporization rates (40 g/min/ft³) .
  Challenges: Minimize wall deposits (<3% product loss) via fluidized bed reactor design .

Data Contradiction Analysis

Example: Conflicting reports on ZnCl₂’s empirical formula (ZnCl vs. ZnCl₂) :

• Root cause: Early studies used impure samples or miscalculated mole ratios.
• Resolution: Modern techniques (e.g., XRD, EDS) confirm ZnCl₂ as the stable form, with deviations attributed to hydrated intermediates (e.g., ZnCl₂·4H₂O) .